13-Methyltricosanoyl-CoA

Core Science & Biosynthesis

What is the chemical structure of 13-Methyltricosanoyl-CoA?

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Methyltricosanoyl-CoA is a complex biomolecule belonging to the class of very-long-chain fatty acyl-CoAs (VLCFA-CoAs), distinguished by a branched-chain structure. While specific research on this particular molecule is limited, this guide provides a comprehensive overview of its chemical nature, and places it within the broader context of branched-chain VLCFA metabolism. The synthesis, metabolic significance, and analytical methodologies pertinent to this class of molecules are detailed to support further investigation by researchers and professionals in drug development and metabolic studies.

Chemical Structure and Properties

13-Methyltricosanoyl-CoA is the coenzyme A thioester of 13-methyltricosanoic acid. The structure consists of a long 23-carbon fatty acid chain with a methyl group at the 13th carbon, attached to a coenzyme A molecule. Coenzyme A itself is a complex molecule composed of β-mercaptoethylamine, pantothenic acid (vitamin B5), and adenosine (B11128) triphosphate (ATP). This coenzyme plays a crucial role in the metabolism of fatty acids.[1]

Molecular Data

Quantitative data for 13-Methyltricosanoyl-CoA is primarily limited to its fundamental molecular properties.

Property	Value	Source
Molecular Formula	C45H82N7O17P3S	[2]
Molecular Weight	1118.16 g/mol	[2]
Canonical SMILES	O[C@H]1--INVALID-LINK--(O)=O)COP(OP(OCC(C)(C)--INVALID-LINK--C(NCCC(NCCSC(CCCCCCCCCCCC(CCCCCCCCCC)C)=O)=O)=O)(O)=O)(O)=O">C@@HN2C3=NC=NC(N)=C3N=C2	[1]

Metabolic Context: Synthesis of Branched-Chain Very-Long-Chain Fatty Acids

While a specific pathway involving 13-Methyltricosanoyl-CoA is not detailed in the literature, its structure strongly suggests it is synthesized via the general fatty acid elongation pathway, with modifications to incorporate a branched-chain starter unit. Very-long-chain fatty acids (VLCFAs), defined as those with 22 or more carbons, are synthesized in the endoplasmic reticulum.[3] The process involves the sequential addition of two-carbon units from malonyl-CoA to a pre-existing acyl-CoA primer.[4]

The synthesis of a branched-chain VLCFA like 13-methyltricosanoyl-CoA would likely involve a branched-chain acyl-CoA as a starting substrate for the fatty acid elongation machinery.

Generalized VLCFA Elongation Pathway

The elongation of fatty acids is a cyclical process involving four key enzymatic reactions. This cycle is repeated until the desired chain length is achieved.

Generalized Fatty Acid Elongation Cycle.

Experimental Protocols

There are no specific experimental protocols published for 13-Methyltricosanoyl-CoA. However, a general methodology for the extraction and analysis of long-chain acyl-CoAs from biological samples is applicable. The following protocol is a composite based on established methods for acyl-CoA analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Protocol: Extraction and Analysis of Long-Chain Acyl-CoAs from Tissue

Objective: To extract and quantify long-chain acyl-CoAs, such as 13-Methyltricosanoyl-CoA, from a given tissue sample.

Materials:

• Tissue sample (e.g., liver, brain), flash-frozen in liquid nitrogen.

• Homogenizer (e.g., Potter-Elvehjem).

• Solvents: Isopropanol (B130326), Acetonitrile (B52724), HPLC-grade water.

• Internal standards (e.g., a deuterated or C17-acyl-CoA).

• Extraction Buffer: 100 mM KH2PO4, pH 4.9.

• Saturated (NH4)2SO4 solution.

• Centrifuge capable of 2,000 x g.

• HPLC system coupled with a tandem mass spectrometer (LC-MS/MS).

• Reversed-phase C18 HPLC column.

Methodology:

• Sample Preparation:

  • Weigh approximately 50 mg of frozen tissue.

  • In a glass homogenizer, add 2 mL of cold extraction buffer and the internal standard.

  • Add the frozen tissue and homogenize thoroughly on ice.

• Extraction:

  • To the homogenate, add 2 mL of isopropanol and homogenize again.

  • Add 0.25 mL of saturated (NH4)2SO4 and 4 mL of acetonitrile.

  • Vortex the mixture vigorously for 5 minutes.

  • Centrifuge at 1,900 x g for 5 minutes at 4°C.

  • Carefully collect the upper organic phase containing the acyl-CoAs.

• Sample Cleanup (if necessary):

  • The collected supernatant can be further purified using solid-phase extraction (SPE) with a suitable cartridge to remove interfering lipids.

• LC-MS/MS Analysis:

  • Evaporate the solvent from the supernatant under a stream of nitrogen.

  • Reconstitute the sample in a suitable volume of the initial mobile phase.

  • Inject the sample onto the LC-MS/MS system.

  • Chromatographic Separation: Use a reversed-phase C18 column with a gradient elution, typically using a mobile phase consisting of an aqueous component with a weak acid (e.g., formic acid) and an organic component like acetonitrile or methanol.

  • Mass Spectrometric Detection: Operate the mass spectrometer in positive ion mode using multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for the acyl-CoAs of interest.

Experimental Workflow Diagram

Workflow for Acyl-CoA Extraction and Analysis.

Biological Significance and Future Directions

The presence of a methyl branch in the fatty acid chain of 13-Methyltricosanoyl-CoA suggests a role in complex lipid structures or specific metabolic pathways that differ from those of straight-chain fatty acids. Branched-chain fatty acids are known components of bacterial cell membranes and can influence membrane fluidity. In mammals, they can be derived from the catabolism of branched-chain amino acids.[5]

The specific biological function of 13-Methyltricosanoyl-CoA remains to be elucidated. Future research should focus on:

• Identification in Biological Systems: Determining the tissues and organisms in which this molecule is present.

• Biosynthetic Pathway: Identifying the specific enzymes responsible for its synthesis.

• Functional Roles: Investigating its role in membrane biology, cell signaling, or as a substrate for further metabolic conversions.

Given the growing interest in lipidomics and the role of lipids in metabolic diseases, a detailed understanding of the metabolism and function of unique acyl-CoAs like 13-Methyltricosanoyl-CoA could open new avenues for therapeutic intervention.

References

• 1. The Pathophysiological Role of CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfachemic.com [alfachemic.com]
• 3. Very long chain fatty acid - Wikipedia [en.wikipedia.org]
• 4. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic analysis reveals evidence for branched chain amino acid catabolism crosstalk and the potential for improved treatment of organic acidurias - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Core Physical and Chemical Properties of 13-Methyltricosanoyl-CoA

This technical guide provides a comprehensive overview of the physical and chemical properties of 13-Methyltricosanoyl-CoA, a branched-chain fatty acyl-coenzyme A thioester. This document consolidates available data on its fundamental characteristics, outlines relevant experimental protocols for its synthesis and analysis, and explores its potential biological significance, particularly in the context of lipid metabolism and cellular signaling.

Core Physical and Chemical Properties

Quantitative data for 13-Methyltricosanoyl-CoA is limited in publicly available literature. However, based on its chemical structure and data for similar long-chain acyl-CoA molecules, we can summarize its core properties.

Property	Value	Citation(s)
Molecular Formula	C45H82N7O17P3S	[1]
Molecular Weight	1118.16 g/mol	[1]
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Expected to be soluble in organic solvents and form micelles in aqueous solutions.

Biological Significance and Signaling Pathways

13-Methyltricosanoyl-CoA, as a branched-chain fatty acyl-CoA, is implicated in several key biological processes. Branched-chain fatty acids (BCFAs) are integral components of cell membranes and are known to modulate membrane fluidity.[2][3][4] The anteiso branching, as seen in the precursor 13-methyltricosanoic acid, is particularly effective at increasing membrane fluidity, which is crucial for cellular function, especially at low temperatures.[3][5]

Peroxisome Proliferator-Activated Receptor α (PPARα) Signaling

A significant aspect of the biological role of long-chain acyl-CoAs, including branched-chain variants, is their function as ligands for Peroxisome Proliferator-Activated Receptors (PPARs).[6][7] PPARα is a nuclear receptor that acts as a master regulator of lipid metabolism.[8] Upon activation by fatty acid derivatives, PPARα forms a heterodimer with the Retinoid X Receptor (RXR) and binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes.[9][10] This binding initiates the transcription of genes involved in fatty acid uptake, activation, and oxidation.[6][10]

The activation of PPARα by ligands such as 13-Methyltricosanoyl-CoA is expected to upregulate the expression of enzymes crucial for β-oxidation, thereby influencing cellular energy homeostasis and lipid storage.[6]

Caption: PPARα signaling pathway activated by 13-Methyltricosanoyl-CoA.

Experimental Protocols

Synthesis of 13-Methyltricosanoyl-CoA

The synthesis of 13-Methyltricosanoyl-CoA can be approached through a chemo-enzymatic method, which involves the chemical synthesis of the precursor fatty acid followed by its enzymatic conversion to the CoA thioester.

1. Chemical Synthesis of 13-Methyltricosanoic Acid:

A plausible synthetic route for 13-methyltricosanoic acid involves the Wittig reaction, a well-established method for forming carbon-carbon double bonds.[11] This can be followed by hydrogenation to yield the saturated branched-chain fatty acid.

• Step 1: Preparation of the Phosphonium (B103445) Salt: React an appropriate bromo-alkanoic acid ester with triphenylphosphine (B44618) to form the corresponding triphenylphosphonium salt.

• Step 2: Wittig Reaction: Deprotonate the phosphonium salt with a strong base (e.g., sodium methoxide) to form the ylide. React the ylide with a suitable branched aldehyde (e.g., isobutyraldehyde) to form the unsaturated branched-chain fatty acid ester.[11]

• Step 3: Hydrogenation: Catalytically hydrogenate the double bond of the unsaturated ester to yield the saturated 13-methyltricosanoate ester.

• Step 4: Hydrolysis: Hydrolyze the ester to obtain the free fatty acid, 13-methyltricosanoic acid.

2. Enzymatic Synthesis of 13-Methyltricosanoyl-CoA:

Long-chain acyl-CoA synthetases (ACSLs) catalyze the formation of a thioester bond between a fatty acid and coenzyme A.[12][13] This enzymatic approach offers high specificity and yield.

• Reaction Mixture:

  • 13-Methyltricosanoic acid

  • Coenzyme A (CoA-SH)

  • ATP

  • MgCl₂

  • A suitable buffer (e.g., Tris-HCl, pH 7.5)

  • A purified long-chain acyl-CoA synthetase[14][15]

• Procedure:

  • Incubate the reaction mixture at the optimal temperature for the chosen ACSL (typically 30-37 °C).

  • Monitor the reaction progress by following the consumption of ATP or the formation of the product.

  • Terminate the reaction by adding an acid or by heat inactivation.

  • Purify the resulting 13-Methyltricosanoyl-CoA.

Caption: Chemo-enzymatic synthesis workflow for 13-Methyltricosanoyl-CoA.

Purification and Analysis

Purification:

High-performance liquid chromatography (HPLC) is the method of choice for purifying long-chain acyl-CoAs.[16][17][18]

• Column: A C18 reverse-phase column is typically used.[16][18]

• Mobile Phase: A gradient of an aqueous buffer (e.g., potassium phosphate) and an organic solvent (e.g., acetonitrile) is employed for elution.[16][17]

• Detection: The eluent is monitored at 260 nm, the absorbance maximum for the adenine (B156593) ring of coenzyme A.[16]

Analysis:

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides a highly sensitive and specific method for the identification and quantification of acyl-CoAs.[19][20][21][22][23]

• Sample Preparation: Tissues or cells are typically homogenized in a buffer, and the acyl-CoAs are extracted using organic solvents.[16][22]

• Chromatography: Separation is achieved using a C8 or C18 reverse-phase column with a gradient elution.[21][22]

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is commonly used. The fragmentation of acyl-CoAs in the mass spectrometer produces characteristic daughter ions that can be used for identification and quantification through multiple reaction monitoring (MRM).[21][23]

Conclusion

13-Methyltricosanoyl-CoA is a long-chain branched fatty acyl-CoA with important, though still not fully elucidated, roles in cellular metabolism and signaling. Its influence on membrane properties and its potential as a PPARα agonist highlight its significance in lipid homeostasis. The experimental protocols outlined in this guide provide a framework for the synthesis, purification, and analysis of this molecule, enabling further research into its precise biological functions and its potential as a therapeutic target in metabolic diseases. Further investigation is warranted to determine its specific physical properties and to fully characterize its interactions within cellular signaling networks.

References

• 1. alfachemic.com [alfachemic.com]
• 2. Impact on lipid membrane organization by free branched-chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Branched-Chain Fatty Acids and Membrane Function in Listeria Monocytogenes | National Agricultural Library [nal.usda.gov]
• 4. researchgate.net [researchgate.net]
• 5. The intricate link between membrane lipid structure and composition and membrane structural properties in bacterial membranes - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04523D [pubs.rsc.org]
• 6. PPARα: An emerging target of metabolic syndrome, neurodegenerative and cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Reactome | Regulation of lipid metabolism by PPARalpha [reactome.org]
• 9. PPARs: regulators of metabolism and as therapeutic targets in cardiovascular disease. Part I: PPAR-α - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Integrated physiology and systems biology of PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of the isofatty acid 13-methyl-tetradecanoic acid and its triglyceride | Grasas y Aceites [grasasyaceites.revistas.csic.es]
• 12. Mammalian Long-Chain Acyl-CoA Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Acyl-CoA synthesis, lipid metabolism and lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 16. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

The Elusive 13-Methyltricosanoyl-CoA: A Technical Overview of a Rare Branched-Chain Fatty Acyl Coenzyme A

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Methyltricosanoyl-CoA is a long-chain branched fatty acyl coenzyme A that is not extensively documented in scientific literature. While the general principles of branched-chain fatty acid (BCFA) biosynthesis and metabolism are well-established, specific data regarding the natural sources, occurrence, and biological role of this particular molecule are scarce. This technical guide synthesizes the available knowledge on BCFAs to infer the probable context of 13-Methyltricosanoyl-CoA, providing a framework for researchers interested in this rare metabolite. The guide covers potential natural sources, a generalized biosynthetic pathway, and hypothetical experimental protocols for its study.

Introduction to Branched-Chain Fatty Acids

Branched-chain fatty acids are a diverse class of lipids characterized by the presence of one or more alkyl branches on the carbon chain. They are found in a wide range of organisms, from bacteria to mammals, and play various biological roles, including influencing membrane fluidity, acting as signaling molecules, and serving as precursors for more complex lipids.[1][2] The position and type of the branch confer specific physical and chemical properties to the fatty acid.

Potential Natural Sources and Occurrence

• Bacteria: Bacteria are a rich source of BCFAs, often as components of their cell membranes.[1][2][3] It is plausible that specific bacterial species may synthesize 13-methyltricosanoic acid.

• Plants: Certain plant lineages are known to produce BCFAs, which can be incorporated into specialized metabolites.[1]

• Animals: BCFAs are found in animal fats and tissues, often originating from the diet or the gut microbiome.[1][2] In humans, they are present in vernix caseosa and may play a role in gut health.[1]

Table 1: General Occurrence of Branched-Chain Fatty Acids

Kingdom	Common Locations	Known Roles
Bacteria	Cell membranes	Membrane fluidity regulation
Plants	Waxes, specialized metabolites	Defense, signaling
Animals	Adipose tissue, skin lipids, gut	Membrane structure, gut health

Biosynthesis of Branched-Chain Fatty Acids: A Generalized Pathway

The biosynthesis of BCFAs typically involves a primer molecule other than acetyl-CoA, which initiates fatty acid synthesis.[4][5] For methyl-branched fatty acids, primers are often derived from the catabolism of branched-chain amino acids such as valine, leucine, and isoleucine.[1][4] The subsequent elongation of the fatty acid chain occurs through the addition of two-carbon units from malonyl-CoA by the fatty acid synthase (FAS) complex.[4][5]

The synthesis of a mid-chain methyl branch, such as in 13-methyltricosanoic acid, is less common than iso- and anteiso- branching at the terminus of the fatty acid chain. It could potentially arise from the use of a specific methyl-branched primer followed by a defined number of elongation cycles, or through the action of a methyltransferase on a pre-formed fatty acid chain.

Below is a generalized diagram illustrating a potential biosynthetic pathway for a methyl-branched fatty acid.

Caption: Generalized biosynthesis of a branched-chain fatty acid.

Experimental Protocols for the Study of 13-Methyltricosanoyl-CoA

Given the lack of specific protocols for 13-Methyltricosanoyl-CoA, methodologies would need to be adapted from general protocols for long-chain and branched-chain fatty acids.

Extraction and Hydrolysis

• Lipid Extraction: Total lipids would be extracted from the biological sample using a solvent system such as chloroform:methanol (2:1, v/v).

• Saponification/Hydrolysis: The extracted lipids would be saponified using a strong base (e.g., KOH in methanol) to release the free fatty acids from their esterified forms (e.g., triglycerides, phospholipids, and CoA esters).

Derivatization and Analysis

For analysis by gas chromatography-mass spectrometry (GC-MS), the free fatty acids must be derivatized to increase their volatility. A common method is the formation of fatty acid methyl esters (FAMEs).

• Methylation: The free fatty acids are converted to FAMEs using a reagent such as BF3-methanol or by acid-catalyzed esterification with methanol.

• GC-MS Analysis: The resulting FAMEs are analyzed by GC-MS. The gas chromatograph separates the different FAMEs based on their boiling points and polarity, and the mass spectrometer provides fragmentation patterns that can be used to identify the structure of the fatty acid, including the position of the methyl branch.

Alternatively, liquid chromatography-tandem mass spectrometry (LC-MS/MS) can be used for the analysis of fatty acyl-CoAs directly or for the analysis of derivatized fatty acids.[6]

Below is a hypothetical workflow for the analysis of 13-methyltricosanoic acid from a biological sample.

Caption: Hypothetical workflow for branched-chain fatty acid analysis.

Conclusion and Future Directions

13-Methyltricosanoyl-CoA remains a poorly characterized molecule. The information presented in this guide is largely extrapolated from the broader knowledge of branched-chain fatty acids. Future research should focus on:

• Screening of Natural Sources: A systematic screening of bacterial, plant, and animal lipid extracts is necessary to identify natural sources of 13-methyltricosanoic acid.

• Elucidation of Biosynthetic Pathway: Once a source is identified, transcriptomic and metabolomic studies can be employed to uncover the specific enzymes responsible for the synthesis of this unique fatty acid.

• Investigation of Biological Function: Understanding the biological role of 13-Methyltricosanoyl-CoA will require the development of specific molecular probes and the use of model organisms.

The study of rare lipids such as 13-Methyltricosanoyl-CoA has the potential to reveal novel metabolic pathways and biological functions, which could have implications for drug development and our understanding of lipid biochemistry.

References

• 1. Branched-chain fatty acid - Wikipedia [en.wikipedia.org]
• 2. Dietary sources of branched-chain fatty acids and their biosynthesis, distribution, and nutritional properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biosynthesis of branched-chain fatty acids in Bacillus subtilis. A decarboxylase is essential for branched-chain fatty acid synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The synthesis of branched-chain fatty acids is limited by enzymatic decarboxylation of ethyl- and methylmalonyl-CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 6. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Role of 13-Methyltricosanoyl-CoA: A Technical Guide for Researchers

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals interested in the long-chain branched acyl-CoA, 13-Methyltricosanoyl-CoA. While specific research on this molecule is limited, this document extrapolates from the broader understanding of branched-chain fatty acid metabolism to provide a foundational understanding of its biochemical properties, potential metabolic pathways, and methodologies for its study.

Core Data Summary

Quantitative data for 13-Methyltricosanoyl-CoA is sparse in publicly available literature. The following table summarizes the known properties.

Property	Value	Source
Molecular Weight	1118.16 g/mol	Internal Calculation
Molecular Formula	C45H82N7O17P3S	Internal Calculation
CAS Number	Not Available	N/A

Putative Metabolic Pathway

Long-chain and branched-chain fatty acids undergo a complex series of metabolic steps primarily within the peroxisomes and mitochondria.[1][2][3] Very-long-chain and branched-chain fatty acids are typically poor substrates for mitochondrial β-oxidation and are therefore initially degraded in peroxisomes.[1] For a methyl-branched fatty acid like 13-methyltricosanoic acid, which is the precursor to 13-Methyltricosanoyl-CoA, its metabolism would likely involve activation to its CoA ester, followed by potential α- and/or β-oxidation.

The following diagram illustrates a hypothetical metabolic pathway for 13-Methyltricosanoyl-CoA, based on established principles of branched-chain fatty acid metabolism.

Hypothetical metabolic fate of 13-Methyltricosanoyl-CoA.

Experimental Protocols

The study of long-chain acyl-CoAs like 13-Methyltricosanoyl-CoA presents analytical challenges due to their low abundance and complex chemical nature. The following outlines a general workflow for the extraction and analysis of such compounds, adapted from established methods for similar molecules.

Sample Preparation and Extraction

A robust extraction method is crucial for the quantitative analysis of acyl-CoAs. The following protocol is a modification of established procedures for long-chain acyl-CoA extraction from tissues.

Workflow for Acyl-CoA Extraction

References

• 1. Peroxisomal beta-oxidation of branched chain fatty acids in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Beta oxidation - Wikipedia [en.wikipedia.org]
• 3. PEROXISOMAL β-OXIDATION AND PEROXISOME PROLIFERATOR–ACTIVATED RECEPTOR α: An Adaptive Metabolic System | Annual Reviews [annualreviews.org]

An In-depth Technical Guide to Very-Long-Chain Fatty Acid Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Very-long-chain fatty acids (VLCFAs) are a class of fatty acids with chain lengths of 22 carbon atoms or more.[1] These molecules are integral components of cellular lipids, including sphingolipids and glycerophospholipids, and also serve as precursors for lipid mediators.[1][2] The precise regulation of VLCFA metabolism is critical for numerous physiological processes, and its dysregulation is implicated in a variety of severe inherited disorders.[1] This guide provides a comprehensive overview of the core metabolic pathways of VLCFAs, associated enzymology, quantitative data, and detailed experimental protocols relevant to researchers and professionals in drug development.

Core Metabolic Pathways

The homeostasis of VLCFAs is maintained through a balance of two primary metabolic processes: synthesis via elongation in the endoplasmic reticulum and degradation via β-oxidation in peroxisomes.

VLCFA Elongation (Synthesis)

VLCFA synthesis occurs through a cyclical four-step process in the endoplasmic reticulum, extending the carbon chain of a fatty acyl-CoA by two carbons per cycle.[2] The key enzymes involved are:

• Condensation: This is the rate-limiting step and is catalyzed by a family of enzymes known as Elongation of Very-Long-Chain Fatty Acids (ELOVLs).[2]

• Reduction: The resulting 3-ketoacyl-CoA is reduced by a 3-ketoacyl-CoA reductase (KAR).[2]

• Dehydration: A 3-hydroxyacyl-CoA dehydratase (HACD) then removes a water molecule.[2]

• Second Reduction: Finally, a trans-2,3-enoyl-CoA reductase (TER) completes the cycle, producing a fatty acyl-CoA that is two carbons longer.

The substrate specificity of the seven mammalian ELOVL enzymes (ELOVL1-7) is a primary determinant of the types of VLCFAs produced in different tissues.[3]

Diagram 1: The VLCFA elongation cycle in the endoplasmic reticulum.

VLCFA β-Oxidation (Degradation)

The degradation of VLCFAs occurs exclusively in peroxisomes through a β-oxidation pathway, which shortens the fatty acid chain.[4] This process is a four-step spiral:

• Dehydrogenation: Acyl-CoA oxidase 1 (ACOX1) catalyzes the initial dehydrogenation, producing FADH2 and a trans-2-enoyl-CoA.[2] Unlike mitochondrial β-oxidation, the FADH2 produced in peroxisomes reacts directly with oxygen to form hydrogen peroxide (H2O2).[5]

• Hydration and Dehydrogenation: These next two steps are catalyzed by a single D-bifunctional protein (encoded by the HSD17B4 gene), which possesses both enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase activities.[2][6]

• Thiolytic Cleavage: The final step is the thiolytic cleavage of 3-ketoacyl-CoA by a peroxisomal 3-oxoacyl-CoA thiolase, which releases acetyl-CoA and a fatty acyl-CoA shortened by two carbons.[2]

The shortened fatty acyl-CoAs can then be further metabolized in the mitochondria.[5]

References

• 1. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzymatic characterization of ELOVL1, a key enzyme in very long-chain fatty acid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mammalian Fatty Acid Elongases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ratios for very-long-chain fatty acids in plasma of subjects with peroxisomal disorders, as determined by HPLC and validated by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sciencecodons.com [sciencecodons.com]
• 6. medlineplus.gov [medlineplus.gov]

Navigating the Research Landscape of 13-Methyltricosanoyl-CoA: A Technical Guide for Scientists

For researchers, scientists, and drug development professionals embarking on studies involving the long-chain acyl-CoA, 13-Methyltricosanoyl-CoA, this technical guide provides a comprehensive overview of its commercial availability, and general methodologies for its handling and analysis. While specific experimental protocols and established signaling pathways for this particular molecule remain limited in publicly accessible literature, this guide offers a foundational understanding based on the broader knowledge of long-chain fatty acyl-CoAs.

Commercial Sourcing of Synthetic 13-Methyltricosanoyl-CoA

The primary identifiable commercial supplier of synthetic 13-Methyltricosanoyl-CoA for research purposes is Alfa Chemistry. While a comprehensive list of suppliers remains elusive, researchers can typically obtain crucial product information and quality control data through direct inquiry and by requesting a Certificate of Analysis (COA).

Table 1: Commercial Supplier and Product Data for 13-Methyltricosanoyl-CoA

Supplier	Product Name	Catalog Number	Molecular Formula	Molecular Weight	Purity	Availability
Alfa Chemistry	13-Methyltricosanoyl-CoA	Not specified in search results	C45H82N7O17P3S	1118.6 g/mol	Request from supplier	Inquire with supplier

It is standard practice for researchers to request a detailed Certificate of Analysis from the supplier. This document provides critical data regarding the purity, identity, and quality of the specific lot of the compound, which is essential for the reproducibility and validity of experimental results.

The Biological Landscape: Understanding the Role of Long-Chain Acyl-CoAs

Long-chain fatty acyl-CoAs are central players in cellular metabolism and signaling. They are the activated forms of fatty acids, primed for a variety of biochemical transformations. While the specific roles of 13-Methyltricosanoyl-CoA are not well-documented, its structure suggests involvement in pathways analogous to other long-chain fatty acyl-CoAs.

Long-chain acyl-CoAs are key intermediates in fatty acid metabolism, participating in both anabolic and catabolic pathways. They are substrates for beta-oxidation, the process by which fatty acids are broken down to produce energy in the form of ATP. Conversely, they also serve as building blocks for the synthesis of complex lipids, such as triglycerides and phospholipids, which are essential components of cell membranes and energy storage molecules.

Beyond their metabolic functions, long-chain acyl-CoAs are emerging as important signaling molecules. They can allosterically regulate the activity of various enzymes and have been implicated in the modulation of transcription factors, thereby influencing gene expression. The methyl branch at the 13-position of 13-Methyltricosanoyl-CoA may confer specific properties, potentially influencing its recognition by enzymes and its metabolic fate.

Caption: General overview of the central role of Acyl-CoAs in metabolism.

Methodologies for the Study of Long-Chain Acyl-CoAs

Due to the absence of specific published protocols for 13-Methyltricosanoyl-CoA, this section outlines general experimental methodologies that are broadly applicable to the study of long-chain acyl-CoAs. These can serve as a starting point for developing specific assays for the target molecule.

Synthesis of Long-Chain Methyl-Branched Acyl-CoAs

The synthesis of long-chain acyl-CoAs is a multi-step process that is typically performed by specialized chemical synthesis companies. For researchers interested in the synthetic process, the general workflow involves:

• Synthesis of the corresponding fatty acid: In this case, 13-methyltricosanoic acid would be the precursor.

• Activation of the fatty acid: This is often achieved by converting the carboxylic acid to a more reactive species, such as an acid chloride or an N-hydroxysuccinimide (NHS) ester.

• Coupling with Coenzyme A: The activated fatty acid is then reacted with the thiol group of Coenzyme A to form the final thioester product.

• Purification: The synthesized acyl-CoA is purified using chromatographic techniques, such as high-performance liquid chromatography (HPLC), to ensure high purity.

Caption: A simplified workflow for the chemical synthesis of long-chain acyl-CoAs.

Handling and Stability

Long-chain acyl-CoAs are susceptible to hydrolysis, particularly at non-neutral pH and elevated temperatures. Therefore, proper handling and storage are critical to maintain their integrity.

• Storage: Store synthetic 13-Methyltricosanoyl-CoA at -20°C or -80°C as a solid or in a suitable solvent.

• Solubility: Due to their amphipathic nature, solubility can be challenging. They are typically soluble in aqueous buffers containing a small amount of organic solvent or detergent.

• pH: Maintain solutions at a neutral or slightly acidic pH to minimize hydrolysis of the thioester bond.

Analytical Techniques

Several analytical techniques can be employed to characterize and quantify 13-Methyltricosanoyl-CoA.

• Mass Spectrometry (MS): Liquid chromatography-mass spectrometry (LC-MS) is a powerful tool for the analysis of acyl-CoAs. It allows for the separation of different acyl-CoA species and their sensitive detection and quantification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide detailed structural information, confirming the identity and purity of the synthetic compound. Both ¹H and ¹³C NMR would be valuable for characterizing the methyl branch and the long acyl chain.

Enzymatic Assays

Enzymatic assays are fundamental for studying the interaction of 13-Methyltricosanoyl-CoA with various enzymes. A general protocol for an in vitro enzymatic assay might involve:

• Reaction Mixture Preparation: Prepare a buffer solution containing the purified enzyme of interest, necessary cofactors (e.g., ATP, Mg²⁺), and a detection system.

• Substrate Addition: Initiate the reaction by adding a known concentration of 13-Methyltricosanoyl-CoA.

• Incubation: Incubate the reaction at a controlled temperature for a specific time period.

• Detection: Measure the formation of a product or the depletion of a substrate over time using a suitable detection method, such as spectrophotometry, fluorometry, or LC-MS.

Caption: A general workflow for in vitro enzymatic assays using an acyl-CoA substrate.

Conclusion and Future Directions

While the direct study of 13-Methyltricosanoyl-CoA appears to be an emerging area with limited published data, the foundational knowledge of long-chain acyl-CoA biochemistry provides a strong framework for initiating research. The commercial availability of the synthetic compound from suppliers like Alfa Chemistry opens the door for novel investigations into its metabolic fate and potential signaling roles. Future research will be crucial to elucidate the specific enzymes that interact with 13-Methyltricosanoyl-CoA, its impact on cellular processes, and its potential relevance in health and disease, particularly in the context of drug development. Researchers are encouraged to adapt and optimize the general methodologies presented here to pioneer the understanding of this unique methylated acyl-CoA.

An In-depth Technical Guide to the Spontaneous Hydrolysis of Long-Chain Acyl-CoA Thioesters in Aqueous Solution, with a Focus on 13-Methyltricosanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide addresses the spontaneous hydrolysis rate of 13-Methyltricosanoyl-CoA in an aqueous solution. In the absence of specific published data for this molecule, this document provides a comprehensive overview of the principles and methodologies for determining the hydrolysis rate of long-chain acyl-CoA thioesters.

Introduction

The thioester bond in acyl-CoAs is susceptible to hydrolysis, yielding a free fatty acid and Coenzyme A. This process can occur spontaneously in aqueous solutions or be catalyzed by enzymes known as acyl-CoA thioesterases or hydrolases[6][7]. The rate of spontaneous hydrolysis is influenced by factors such as pH, temperature, and buffer composition.

Quantitative Data on Acyl-CoA Hydrolysis

Direct quantitative data on the spontaneous hydrolysis rate of 13-Methyltricosanoyl-CoA is not available in the peer-reviewed literature. However, studies on other long-chain acyl-CoA esters provide insights into their general stability. It is known that long-chain acyl-CoA esters can partition into microsomal membranes, with one study noting that over 60% of bound acyl-CoA esters were hydrolyzed within the first hour of incubation[4].

For comparative purposes, the table below summarizes general information regarding the stability and enzymatic hydrolysis of long-chain acyl-CoAs.

Acyl-CoA Species	Condition	Observation	Reference
Long-chain acyl-CoA esters	Incubation with microsomal membranes	>60% hydrolyzed within 1 hour	[4]
Palmitoyl-CoA, Stearoyl-CoA	In the presence of microsomal fractions from rat brain	Activity of hydrolase decreases significantly during development	[6]
Stearoyl-CoA	In the presence of microsomal fraction	99% inhibition of hydrolase by bovine serum albumin	[6]

Note: This table highlights the enzymatic hydrolysis and general stability in biological preparations rather than spontaneous chemical hydrolysis rates in simple aqueous solutions. The determination of the specific spontaneous hydrolysis rate for 13-Methyltricosanoyl-CoA would require dedicated experimental investigation.

Experimental Protocols for Measuring Acyl-CoA Hydrolysis

The quantification of acyl-CoA hydrolysis relies on the accurate measurement of the decrease in the acyl-CoA concentration or the increase in the concentration of its hydrolysis products (free fatty acid and CoA) over time. Several analytical techniques are suitable for this purpose.

1. High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for separating and quantifying acyl-CoA species[8][9].

• Principle: A solution of the acyl-CoA of interest is incubated under defined conditions (buffer, pH, temperature). Aliquots are taken at various time points, and the reaction is quenched (e.g., with acid). The samples are then injected into an HPLC system equipped with a suitable column (typically a C18 reverse-phase column) and a UV detector. The concentration of the acyl-CoA is determined by measuring the absorbance at a specific wavelength (around 260 nm for the adenine (B156593) moiety of CoA) and comparing it to a standard curve.

• Methodology:

  • Prepare a stock solution of 13-Methyltricosanoyl-CoA in a suitable buffer (e.g., phosphate (B84403) buffer at a specific pH).

  • Incubate the solution at a constant temperature.

  • At predetermined time intervals, withdraw an aliquot and stop the hydrolysis by adding a quenching solution (e.g., 1 M HCl).

  • Analyze the quenched sample by reverse-phase HPLC. The mobile phase typically consists of a gradient of an aqueous buffer (e.g., potassium phosphate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Quantify the peak corresponding to 13-Methyltricosanoyl-CoA by integrating the peak area and comparing it to a calibration curve generated with known concentrations of the standard.

  • The rate of hydrolysis can be determined by plotting the concentration of 13-Methyltricosanoyl-CoA against time and fitting the data to an appropriate kinetic model.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers higher sensitivity and specificity compared to HPLC-UV and is particularly useful for complex biological samples[9][10][11].

• Principle: This method couples the separation power of HPLC with the sensitive and selective detection capabilities of tandem mass spectrometry. The acyl-CoA is identified and quantified based on its specific mass-to-charge ratio (m/z) and its characteristic fragmentation pattern.

• Methodology:

  • The sample preparation and incubation are similar to the HPLC method.

  • The LC-MS/MS instrument is set up to monitor specific transitions for 13-Methyltricosanoyl-CoA and its hydrolysis products. This is often done using multiple reaction monitoring (MRM)[9][10].

  • A stable isotope-labeled internal standard can be used to improve quantification accuracy.

  • The rate of hydrolysis is determined by tracking the decrease in the signal for the parent molecule or the increase in the signal for the product molecules over time.

3. Spectrophotometric Assays

Spectrophotometric methods provide a simpler and often higher-throughput alternative for measuring CoA, a product of hydrolysis[8].

• Principle: These are typically coupled enzymatic assays. The free CoA produced from the hydrolysis of the acyl-CoA is used as a substrate in a subsequent reaction that produces a colored or fluorescent product. The rate of formation of this product is proportional to the rate of hydrolysis.

• Methodology:

  • Incubate 13-Methyltricosanoyl-CoA in the desired buffer.

  • At different time points, take aliquots and add them to a reaction mixture containing enzymes and substrates that will react with the newly formed CoA. For example, the free thiol group of CoA can react with Ellman's reagent (DTNB) to produce a colored product that absorbs at 412 nm.

  • Measure the change in absorbance or fluorescence over time using a spectrophotometer or fluorometer.

  • Calculate the concentration of CoA produced using a standard curve, and from this, determine the hydrolysis rate of the acyl-CoA.

Visualizations

Signaling and Metabolic Context of Acyl-CoAs

Long-chain acyl-CoAs are central to lipid metabolism. The following diagram illustrates a generalized pathway for their synthesis, utilization, and hydrolysis.

References

• 1. The Pathophysiological Role of CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Compartmentalised acyl-CoA metabolism and roles in chromatin regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. stockton.primo.exlibrisgroup.com [stockton.primo.exlibrisgroup.com]
• 6. The synthesis and hydrolysis of long-chain fatty acyl-coenzyme A thioesters by soluble and microsomal fractions from the brain of the developing rat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Solid-Phase Extraction of Long-Chain Acyl-CoAs

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the solid-phase extraction (SPE) of long-chain acyl-Coenzyme As (LC-acyl-CoAs) from biological samples. LC-acyl-CoAs are crucial intermediates in fatty acid metabolism and play a significant role in various cellular processes, making their accurate quantification essential for research in metabolic diseases and drug development. The following protocol is a synthesis of established methods, designed to ensure high recovery and reproducibility for downstream analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Presentation

The following tables summarize quantitative data from validated methods for the SPE of LC-acyl-CoAs, providing a benchmark for performance.

Table 1: Method Validation Parameters for LC-acyl-CoA Quantification following SPE

Parameter	C16:0-CoA	C16:1-CoA	C18:0-CoA	C18:1-CoA	C18:2-CoA
Accuracy (%)	94.8 - 110.8	94.8 - 110.8	94.8 - 110.8	94.8 - 110.8	94.8 - 110.8
Inter-run Precision (% RSD)	2.6 - 12.2	2.6 - 12.2	2.6 - 12.2	2.6 - 12.2	2.6 - 12.2
Intra-run Precision (% RSD)	1.2 - 4.4	1.2 - 4.4	1.2 - 4.4	1.2 - 4.4	1.2 - 4.4

Data compiled from a validated LC/MS/MS method for LC-acyl-CoA quantification in rat liver tissue.[1][2][3][4]

Table 2: Reported Recovery Rates for LC-acyl-CoAs using SPE

SPE Sorbent Type	Tissue/Cell Type	Recovery Rate (%)	Reference
Oligonucleotide Purification Column	Rat Heart, Kidney, Muscle	70 - 80	[5]
2-(2-pyridyl)ethyl-functionalized silica (B1680970) gel	Rat Liver	83 - 90	[6]
C18 Reversed-Phase	Not Specified	Variable	[1][7]
Weak Anion Exchange	General Tissue	Optimized for Purity	[8]

Experimental Protocol: Solid-Phase Extraction of Long-Chain Acyl-CoAs from Tissues

This protocol is adapted from several established methods for the extraction and purification of LC-acyl-CoAs from tissue samples.[5][8]

Materials:

• Frozen tissue sample (~50-100 mg)

• Pre-chilled glass homogenizer

• Ice-cold 100 mM Potassium Phosphate (KH2PO4) buffer, pH 4.9

• Acetonitrile (B52724) (ACN), HPLC grade

• Isopropanol (B130326), HPLC grade

• Internal standard solution (e.g., Heptadecanoyl-CoA)

• Solid-Phase Extraction (SPE) cartridges (Weak anion exchange or C18 reversed-phase are commonly used)

• SPE vacuum manifold

• Conditioning solvent (e.g., Methanol)

• Equilibration solvent (e.g., 100 mM KH2PO4 buffer, pH 4.9)

• Wash solvent (e.g., a mixture of organic solvent and aqueous buffer)

• Elution solvent (e.g., 2% Formic Acid or Ammonium Hydroxide in an organic solvent mixture)

• Nitrogen gas evaporator

• Reconstitution solvent (compatible with downstream analysis, e.g., 50% Methanol (B129727)/Water)

Procedure:

• Sample Homogenization:

  • Weigh approximately 50-100 mg of frozen tissue and place it in a pre-chilled glass homogenizer.

  • Add 1 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing the internal standard.

  • Homogenize the tissue on ice until a uniform consistency is achieved.

  • Add 1 mL of isopropanol and continue to homogenize.

  • Transfer the homogenate to a centrifuge tube.

• Protein Precipitation and Extraction:

  • Add 2 mL of acetonitrile to the homogenate.

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully collect the supernatant containing the acyl-CoAs.

• Solid-Phase Extraction (SPE):

  • Column Conditioning: Condition the SPE cartridge by passing 2-3 column volumes of methanol through it.

  • Column Equilibration: Equilibrate the cartridge by passing 2-3 column volumes of 100 mM KH2PO4 buffer (pH 4.9) through it. Do not let the column run dry.

  • Sample Loading: Load the supernatant from step 2.4 onto the conditioned and equilibrated SPE cartridge. Allow the sample to pass through the sorbent at a slow, controlled flow rate (approximately 1 mL/min).

  • Washing: Wash the cartridge with 2-3 column volumes of a suitable wash solvent to remove unbound impurities. The composition of the wash solvent should be optimized to remove interfering substances without eluting the target LC-acyl-CoAs.

  • Elution: Elute the LC-acyl-CoAs from the cartridge using an appropriate elution solvent. The choice of elution solvent will depend on the SPE sorbent used. For weak anion exchange columns, a solvent containing a mild acid or base is typically used. For C18 columns, a higher percentage of organic solvent is used. Collect the eluate in a clean tube.

• Sample Concentration and Reconstitution:

  • Dry the eluted sample under a gentle stream of nitrogen gas at room temperature.

  • Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of a solvent compatible with the downstream analytical method (e.g., LC-MS/MS).

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the solid-phase extraction protocol for long-chain acyl-CoAs.

References

• 1. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. aocs.org [aocs.org]
• 8. benchchem.com [benchchem.com]

Application Note: Derivatization Techniques for the GC-MS Analysis of 13-Methyltricosanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Introduction The analysis of long-chain acyl-coenzyme A (acyl-CoA) molecules, such as 13-Methyltricosanoyl-CoA, presents significant analytical challenges. Due to the high molecular weight and polarity of the coenzyme A moiety, these molecules are non-volatile and thermally labile, making them unsuitable for direct analysis by gas chromatography-mass spectrometry (GC-MS). Therefore, a robust analytical strategy requires the cleavage of the fatty acid from the CoA thioester, followed by derivatization of the resulting 13-methyltricosanoic acid to a more volatile and thermally stable form.

13-methyltricosanoic acid is a very-long-chain fatty acid (VLCFA). The analysis of VLCFAs is crucial in various research and clinical settings, particularly in the study of metabolic disorders like X-linked adrenoleukodystrophy and Zellweger spectrum disorders, which are characterized by the abnormal accumulation of these fatty acids.[1][2][3] This document provides detailed protocols for the hydrolysis of 13-Methyltricosanoyl-CoA and subsequent derivatization of the fatty acid moiety into either a fatty acid methyl ester (FAME) or a trimethylsilyl (B98337) (TMS) ester, rendering it amenable to GC-MS analysis.

Experimental and Analytical Workflow

The overall workflow involves a multi-step process beginning with the hydrolysis of the acyl-CoA to liberate the free fatty acid, followed by extraction and chemical derivatization to enhance volatility for GC-MS injection.

Caption: General workflow for the GC-MS analysis of 13-Methyltricosanoyl-CoA.

Logical Framework for Derivatization

Derivatization is a critical step that chemically modifies an analyte to improve its suitability for a specific analytical method. For the GC-MS analysis of free fatty acids, derivatization addresses inherent chemical properties that would otherwise result in poor chromatographic performance.

Caption: Rationale for derivatizing free fatty acids prior to GC-MS analysis.

Experimental Protocols

Protocol 1: Hydrolysis of 13-Methyltricosanoyl-CoA (Saponification)

This protocol describes the base-catalyzed hydrolysis (saponification) to cleave the thioester bond, releasing the free 13-methyltricosanoic acid.

• Principle: The sample is heated with a methanolic base (e.g., KOH or NaOH), which hydrolyzes the thioester linkage. Subsequent acidification protonates the carboxylate salt to yield the free fatty acid, which can then be extracted into an organic solvent.[4][5]

• Reagents and Materials:

  • Methanolic KOH or NaOH (0.2 M - 0.5 M)

  • Toluene or Hexane (B92381) (GC grade)

  • Hydrochloric Acid (HCl), concentrated

  • Deionized water

  • Anhydrous sodium sulfate

  • Screw-capped glass tubes with PTFE liners

  • Heating block or water bath

• Procedure:

  • Transfer an aliquot of the sample containing 13-Methyltricosanoyl-CoA to a screw-capped glass tube. If the sample is dry, reconstitute in a small volume of appropriate solvent.

  • Add 2 mL of methanolic KOH (0.2 M) to the tube.

  • Tightly cap the tube and heat at 70-80°C for 1-2 hours to ensure complete hydrolysis.

  • Cool the tube to room temperature.

  • Acidify the mixture by carefully adding ~0.2 mL of concentrated HCl. The solution should become acidic (pH < 2).

  • Add 2 mL of deionized water and 2 mL of hexane.

  • Cap the tube and vortex vigorously for 1 minute to extract the free fatty acid into the hexane layer.

  • Centrifuge briefly to separate the phases.

  • Carefully transfer the upper organic layer (hexane) containing the free fatty acid to a clean vial.

  • Dry the organic extract over a small amount of anhydrous sodium sulfate.

  • Evaporate the solvent under a gentle stream of nitrogen gas. The dried residue is now ready for derivatization.

Protocol 2: Derivatization to Fatty Acid Methyl Esters (FAMEs) using BF₃-Methanol

This is a widely used and robust method for converting free fatty acids into their corresponding methyl esters.

• Principle: Boron trifluoride (BF₃) acts as a Lewis acid catalyst to facilitate the esterification of the carboxylic acid with methanol, producing a volatile FAME.[6][7]

• Reagents and Materials:

  • Boron Trifluoride-Methanol solution (12-14% w/v)

  • Hexane or Heptane (GC grade)

  • Saturated sodium chloride (brine) solution

  • Dried fatty acid residue from Protocol 1

  • Screw-capped glass tubes with PTFE liners

  • Heating block or water bath

• Procedure:

  • To the dried fatty acid residue, add 2 mL of 12-14% BF₃-Methanol reagent.[6]

  • Tightly cap the tube and heat at 60-100°C for 10-15 minutes.[6][7] A temperature of 60°C is often sufficient.[6]

  • Cool the tube to room temperature.

  • Add 1 mL of hexane and 1 mL of deionized water to the tube.

  • Cap and vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.[7]

  • Allow the phases to separate. Transfer the upper hexane layer to a clean vial.

  • Wash the hexane layer with 1 mL of brine solution to remove any remaining catalyst or methanol.

  • Transfer the final hexane layer to a GC autosampler vial for analysis. The sample can be concentrated under nitrogen if necessary.

Protocol 3: Derivatization to Trimethylsilyl (TMS) Esters using BSTFA

Silylation is an effective alternative to methylation, converting the carboxylic acid to a TMS ester.

• Principle: Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a trimethylchlorosilane (TMCS) catalyst, is a powerful silylating agent that replaces the active proton of the carboxyl group with a nonpolar TMS group.[6][8][9]

• Reagents and Materials:

  • BSTFA + 1% TMCS

  • Acetonitrile (B52724) or Pyridine (B92270) (anhydrous, GC grade)

  • Dried fatty acid residue from Protocol 1

  • GC autosampler vial with insert

  • Heating block

• Procedure:

  • Place the dried fatty acid residue into a GC autosampler vial.

  • Add 100 µL of anhydrous acetonitrile or pyridine to dissolve the sample.

  • Add 50-100 µL of BSTFA + 1% TMCS reagent to the vial.[6]

  • Immediately cap the vial tightly and vortex for 10-20 seconds.

  • Heat the vial at 60°C for 60 minutes to ensure complete derivatization.[6]

  • Cool the vial to room temperature. The sample is now ready for direct injection into the GC-MS.

Data Presentation

Table 1: Comparison of Common Derivatization Techniques for VLCFA Analysis

Feature	FAME Derivatization (BF₃-Methanol)	TMS Derivatization (BSTFA + 1% TMCS)
Principle	Acid-catalyzed esterification	Silylation of active protons
Reagent	12-14% Boron Trifluoride in Methanol[6]	Bis(trimethylsilyl)trifluoroacetamide + 1% TMCS[6]
Reaction Temp.	60-100°C[6]	60°C[6]
Reaction Time	10-15 minutes[10]	60 minutes[6]
Derivative Stability	Excellent, can be stored	Limited, susceptible to hydrolysis; best analyzed promptly[8]
Advantages	Robust, widely used, clean EI spectra, stable derivatives.[6][8]	Effective for multiple functional groups, single-step reaction in vial.
Disadvantages	Requires post-reaction extraction and cleanup.	Reagent can be harsh on GC columns, derivatives are moisture-sensitive.[8]

Table 2: Typical GC-MS Parameters for Derivatized VLCFA Analysis

Parameter	Typical Setting	Reference
GC Column	Mid-polarity capillary column (e.g., BPX-5, DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film	[10]
Injection Mode	Splitless or Split (e.g., 15:1)	[6]
Injection Volume	1 µL	[6]
Injector Temp.	250 - 300°C	[5][11]
Carrier Gas	Helium	[6]
Flow Rate	1.0 - 1.5 mL/min	[5][6]
Oven Program	Initial 70-100°C, hold 2 min; ramp 10-15°C/min to 250°C; ramp 3-5°C/min to 310-350°C, hold 5-10 min	[5][11]
MS Transfer Line	280 - 350°C	[5][11]
Ionization Mode	Electron Impact (EI) at 70 eV	[6]
Mass Scan Range	m/z 50-800	-
Quantification	Use of a stable isotope-labeled internal standard (e.g., deuterated long-chain fatty acid) is highly recommended for accuracy.[11][12]	-

References

• 1. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry. | Semantic Scholar [semanticscholar.org]
• 2. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 4. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gas chromatography-mass spectrometry (GC–MS) [bio-protocol.org]
• 6. benchchem.com [benchchem.com]
• 7. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 8. Derivatization techniques for free fatty acids by GC [restek.com]
• 9. greyhoundchrom.com [greyhoundchrom.com]
• 10. researchgate.net [researchgate.net]
• 11. lipidmaps.org [lipidmaps.org]
• 12. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Enzymatic Assays Using 13-Methyltricosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vitro enzymatic assays utilizing 13-Methyltricosanoyl-CoA, a very-long-chain, methyl-branched fatty acyl-coenzyme A. The primary focus is on enzymes involved in peroxisomal β-oxidation, the main metabolic pathway for this class of substrates. These assays are crucial for studying lipid metabolism, identifying enzyme inhibitors, and screening potential drug candidates.

Introduction

13-Methyltricosanoyl-CoA is a C24 fatty acyl-CoA with a methyl branch, a structure that designates it for catabolism within peroxisomes. Unlike straight-chain fatty acids, which are primarily oxidized in the mitochondria, very-long-chain and branched-chain fatty acyl-CoAs are initially chain-shortened through the peroxisomal β-oxidation pathway. Key enzymes in this pathway, such as Acyl-CoA Oxidases (ACOX) and Acyl-CoA Thioesterases (ACOT), are potential targets for enzymatic assays with this substrate.

These protocols are designed to be adaptable for various research applications, from basic enzyme characterization to high-throughput screening for modulators of fatty acid metabolism.

Potential Enzymatic Reactions and Pathways

The metabolism of 13-Methyltricosanoyl-CoA is expected to primarily occur via the peroxisomal β-oxidation pathway. The initial steps of this pathway are key targets for in vitro assays.

Figure 1: Peroxisomal β-oxidation of 13-Methyltricosanoyl-CoA.

Data Presentation

The following tables are templates for summarizing quantitative data obtained from the described enzymatic assays.

Table 1: Kinetic Parameters of Acyl-CoA Oxidase (ACOX) with 13-Methyltricosanoyl-CoA

Enzyme Source	Km (µM)	Vmax (nmol/min/mg)	kcat (s-1)	kcat/Km (M-1s-1)
Recombinant Human ACOX1	[Enter Value]	[Enter Value]	[Enter Value]	[Enter Value]
Rat Liver Peroxisomes	[Enter Value]	[Enter Value]	[Enter Value]	[Enter Value]

Table 2: Inhibition of ACOX1 Activity by Compound X

Inhibitor (Compound X) Conc. (µM)	% Inhibition	IC50 (µM)
0.1	[Enter Value]	\multirow{5}{}{[Enter Value]*}
1	[Enter Value]
10	[Enter Value]
50	[Enter Value]
100	[Enter Value]

Table 3: Substrate Specificity of Acyl-CoA Thioesterase 13 (ACOT13)

Substrate	Relative Activity (%)	Km (µM)	Vmax (nmol/min/mg)
Palmitoyl-CoA (C16:0)	100	[Enter Value]	[Enter Value]
Stearoyl-CoA (C18:0)	[Enter Value]	[Enter Value]	[Enter Value]
13-Methyltricosanoyl-CoA	[Enter Value]	[Enter Value]	[Enter Value]

Experimental Protocols

Protocol 1: Acyl-CoA Oxidase (ACOX) Activity Assay (Fluorometric)

This assay measures the activity of ACOX by detecting the production of hydrogen peroxide (H₂O₂) using a fluorometric method.[1][2] This protocol is adapted from established methods for other long-chain acyl-CoAs.

Principle: ACOX catalyzes the oxidation of 13-Methyltricosanoyl-CoA, producing a 2-trans-enoyl-CoA derivative and H₂O₂. The H₂O₂ is then used by horseradish peroxidase (HRP) to oxidize a non-fluorescent substrate (e.g., Amplex Red or 4-hydroxyphenylacetic acid) into a highly fluorescent product (resorufin or a fluorescent dimer, respectively). The increase in fluorescence is proportional to the ACOX activity.

Figure 2: Workflow for the fluorometric ACOX assay.

Materials:

• 13-Methyltricosanoyl-CoA (Substrate)

• Recombinant ACOX enzyme or isolated peroxisomal fraction

• Potassium phosphate (B84403) buffer (50 mM, pH 7.4)

• Horseradish Peroxidase (HRP)

• Amplex® Red reagent (or 4-hydroxyphenylacetic acid)

• Hydrogen peroxide (for standard curve)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare Reagents:

  • Reaction Buffer: 50 mM potassium phosphate, pH 7.4.

  • HRP Stock Solution: 10 U/mL in reaction buffer.

  • Amplex Red Stock Solution: 10 mM in DMSO.

  • Working Solution: For each reaction, prepare a mix containing:

    • 80 µL Reaction Buffer

    • 2 µL HRP Stock Solution

    • 1 µL Amplex Red Stock Solution

• Assay Protocol:

  • Add 83 µL of the Working Solution to each well of a 96-well black microplate.

  • Add 10 µL of the enzyme solution (recombinant ACOX or peroxisomal fraction, diluted to an appropriate concentration in reaction buffer).

  • Pre-incubate the plate for 5 minutes at 37°C.

  • To initiate the reaction, add 7 µL of 13-Methyltricosanoyl-CoA solution (prepare a range of concentrations to determine Km). For a standard assay, a final concentration of 50 µM can be used as a starting point.

  • Immediately place the plate in a fluorescence microplate reader and measure the fluorescence intensity every minute for 30 minutes (Excitation: ~535 nm, Emission: ~590 nm).

• Data Analysis:

  • Generate an H₂O₂ standard curve to convert the rate of fluorescence change to the rate of H₂O₂ production.

  • Calculate the initial reaction velocity (V₀) from the linear portion of the fluorescence vs. time plot.

  • For kinetic studies, plot V₀ against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

Protocol 2: Acyl-CoA Thioesterase (ACOT) Activity Assay (Spectrophotometric)

This assay measures the activity of ACOT enzymes, such as ACOT13, by quantifying the release of free Coenzyme A (CoA-SH) using DTNB (Ellman's reagent).[3]

Principle: ACOT catalyzes the hydrolysis of 13-Methyltricosanoyl-CoA to its corresponding free fatty acid and CoA-SH. The free sulfhydryl group of CoA-SH reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce 2-nitro-5-thiobenzoate (TNB), which is a yellow-colored compound that can be measured spectrophotometrically at 412 nm.

Figure 3: Workflow for the spectrophotometric ACOT assay.

Materials:

• 13-Methyltricosanoyl-CoA (Substrate)

• Recombinant ACOT enzyme (e.g., ACOT13)

• HEPES buffer (50 mM, pH 7.5, containing 50 mM KCl)

• DTNB (Ellman's reagent)

• Coenzyme A (for standard curve)

• 96-well clear microplate

• Spectrophotometric microplate reader

Procedure:

• Prepare Reagents:

  • Reaction Buffer: 50 mM HEPES, 50 mM KCl, pH 7.5.

  • DTNB Stock Solution: 10 mM in reaction buffer.

  • Working Solution: For each reaction, prepare a mix containing:

    • 85 µL Reaction Buffer

    • 5 µL DTNB Stock Solution

• Assay Protocol:

  • Add 90 µL of the Working Solution to each well of a 96-well clear microplate.

  • Add 5 µL of the ACOT enzyme solution (diluted to an appropriate concentration in reaction buffer).

  • Pre-incubate the plate for 5 minutes at 37°C.

  • To initiate the reaction, add 5 µL of 13-Methyltricosanoyl-CoA solution (prepare a range of concentrations for kinetic studies; a final concentration of 25-50 µM is a good starting point).

  • Immediately place the plate in a microplate reader and measure the absorbance at 412 nm every minute for 20-30 minutes.

• Data Analysis:

  • Calculate the rate of TNB formation using its molar extinction coefficient (ε = 14,150 M⁻¹cm⁻¹ at 412 nm). Remember to correct for the path length of the solution in the microplate well.

  • The rate of TNB formation is equal to the rate of CoA-SH release and thus the rate of the enzymatic reaction.

  • For kinetic analysis, plot the initial reaction rates against substrate concentrations and fit to the Michaelis-Menten equation.

Concluding Remarks

The provided protocols offer a robust starting point for the in vitro investigation of enzymes that metabolize 13-Methyltricosanoyl-CoA. Given the lack of specific literature for this substrate, optimization of parameters such as enzyme concentration, substrate concentration range, and incubation time is highly recommended. These assays will be instrumental for researchers in the fields of lipid metabolism, metabolic disorders, and drug discovery, enabling the characterization of enzyme function and the identification of novel therapeutic agents.

References

• 1. Determination of peroxisomal fatty acyl-CoA oxidase activity using a lauroyl-CoA-based fluorometric assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thioesterase superfamily member 2 (Them2)/acyl-CoA thioesterase 13 (Acot13): a homotetrameric hotdog fold thioesterase with selectivity for long-chain fatty acyl-CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Tracing the Metabolic Fate of 13-Methyltricosanoyl-CoA: Stable Isotope Labeling Strategies

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

13-Methyltricosanoyl-CoA is a long-chain branched fatty acyl-CoA that plays a role in cellular lipid metabolism. Understanding its metabolic fate is crucial for elucidating its physiological and pathological significance. Stable isotope labeling, coupled with mass spectrometry, offers a powerful approach to trace the metabolism of 13-Methyltricosanoyl-CoA in biological systems. This document provides detailed application notes and protocols for designing and conducting stable isotope tracing studies to investigate the metabolism of this specific acyl-CoA.

Core Principles of Stable Isotope Tracing

Stable isotope tracing involves the introduction of a labeled precursor molecule (a "tracer") into a biological system and tracking the incorporation of the isotope into downstream metabolites.[1] This technique allows for the quantitative analysis of metabolic pathways and fluxes. For tracing 13-Methyltricosanoyl-CoA metabolism, a 13C-labeled precursor, such as [U-13C]-13-Methyltricosanoic acid, is typically used. The 13C atoms from the tracer will be incorporated into 13-Methyltricosanoyl-CoA and its subsequent metabolic products. By measuring the isotopic enrichment in these molecules, researchers can delineate the metabolic pathways and quantify the rates of conversion.[2]

Putative Metabolic Pathway of 13-Methyltricosanoyl-CoA

Based on the metabolism of other very-long-chain and branched-chain fatty acids, 13-Methyltricosanoyl-CoA is likely metabolized through a combination of peroxisomal and mitochondrial oxidative pathways. The methyl branch at an odd-numbered carbon suggests that it will undergo alpha-oxidation to remove the methyl-containing carbon, followed by beta-oxidation.

Caption: Putative metabolic pathway of 13-Methyltricosanoyl-CoA.

Experimental Design and Protocols

Protocol 1: In Vitro Stable Isotope Tracing in Cultured Cells

This protocol describes the use of [U-13C]-13-Methyltricosanoic acid to trace its metabolism in a cell culture model.

Materials:

• Cultured cells (e.g., HepG2, primary hepatocytes)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• [U-13C]-13-Methyltricosanoic acid (or other appropriate labeled precursor)

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate-buffered saline (PBS), ice-cold

• Methanol, ice-cold

• Internal standards for acyl-CoAs (e.g., [13C3,15N1]-pantothenate-labeled acyl-CoAs)

• LC-MS grade solvents (acetonitrile, water, formic acid, ammonium (B1175870) acetate)

Experimental Workflow:

References

• 1. researchgate.net [researchgate.net]
• 2. Stable Isotope Tracing Analysis in Cancer Research: Advancements and Challenges in Identifying Dysregulated Cancer Metabolism and Treatment Strategies | MDPI [mdpi.com]

Application Notes and Protocols for Studying 13-Methyltricosanoyl-CoA Function

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for studying the cellular functions of the very-long-chain saturated fatty acyl-CoA, 13-Methyltricosanoyl-CoA. Due to the limited specific literature on 13-Methyltricosanoyl-CoA, the following protocols and hypothesized signaling pathways are based on established methods for studying other long-chain and very-long-chain fatty acyl-CoAs.

Introduction

Acyl-Coenzyme A (acyl-CoA) molecules are central to cellular metabolism, serving as intermediates in fatty acid metabolism, energy production, and the synthesis of complex lipids.[1] Long-chain acyl-CoAs can also act as signaling molecules, influencing various cellular processes.[2][3] 13-Methyltricosanoyl-CoA is a methylated very-long-chain saturated fatty acyl-CoA whose specific functions are not well-characterized. The protocols outlined below provide a framework for investigating its metabolic fate and signaling roles in a cell culture context.

Data Presentation: Hypothesized Effects of 13-Methyltricosanoyl-CoA on Cellular Lipid Pools

The following table summarizes potential quantitative changes in cellular acyl-CoA pools in response to treatment with 13-Methyltricosanoic acid, the precursor to 13-Methyltricosanoyl-CoA. These are hypothetical values for illustrative purposes, based on general principles of fatty acid metabolism. Actual results will vary depending on the cell type and experimental conditions.

Acyl-CoA Species	Control (pmol/10^6 cells)	13-Methyltricosanoic Acid Treated (pmol/10^6 cells)	Fold Change
13-Methyltricosanoyl-CoA	Not Detected	5.0	-
Acetyl-CoA	10.0	15.0	1.5
Malonyl-CoA	0.5	0.3	-0.4
Palmitoyl-CoA (C16:0)	1.0	0.8	-0.2
Stearoyl-CoA (C18:0)	0.5	0.4	-0.2
Oleoyl-CoA (C18:1)	0.3	0.2	-0.33
Succinyl-CoA	25.0	28.0	1.12

Experimental Protocols

Cell Line Selection and Culture

Hepatoma cell lines such as HepG2 and Huh7 are recommended for studying fatty acid metabolism as they are well-characterized in this context.[4][5][6] Primary hepatocytes are considered the gold standard but are more challenging to culture.[7][8]

Protocol 3.1.1: Cell Culture

• Culture HepG2 or Huh7 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Passage cells upon reaching 80-90% confluency. For experiments, seed cells in appropriate culture vessels (e.g., 6-well plates, 10 cm dishes).

Preparation and Delivery of 13-Methyltricosanoic Acid

Due to the hydrophobicity of very-long-chain fatty acids, proper solubilization and delivery to cells are critical. The following protocol utilizes bovine serum albumin (BSA) as a carrier.

Protocol 3.2.1: Preparation of Fatty Acid-BSA Complex

• Prepare a 10 mM stock solution of 13-Methyltricosanoic acid in ethanol.

• Prepare a 10% (w/v) fatty acid-free BSA solution in sterile water.

• Warm the BSA solution to 37°C.

• Add the fatty acid stock solution dropwise to the BSA solution while stirring to achieve the desired molar ratio (typically 2:1 to 4:1 fatty acid to BSA).

• Continue stirring at 37°C for 1 hour to allow for complex formation.

• Sterilize the fatty acid-BSA complex by passing it through a 0.22 µm filter.

• The final concentration of the complex can be added to serum-free or low-serum media for cell treatment.

Acyl-CoA Extraction from Cultured Cells

This protocol is adapted from established methods for extracting a broad range of acyl-CoAs.[1]

Protocol 3.3.1: Acyl-CoA Extraction

• Cell Harvesting:

  • For adherent cells, aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS.

  • For suspension cells, pellet the cells by centrifugation, aspirate the supernatant, and wash the cell pellet twice with ice-cold PBS.

• Lysis and Extraction:

  • Add 500 µL of ice-cold 10% (w/v) trichloroacetic acid (TCA) directly to the culture dish or cell pellet.

  • For adherent cells, scrape the cells in the TCA solution. For suspension cells, resuspend the pellet.

  • Transfer the cell lysate to a microcentrifuge tube.

• Precipitate Removal:

  • Centrifuge the lysate at 15,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube.

• TCA Removal:

  • Perform three successive extractions with 1 mL of water-saturated diethyl ether to remove the TCA from the supernatant. After each addition of ether, vortex briefly and centrifuge at 2,000 x g for 3 minutes to separate the phases. Discard the upper ether layer.

• Sample Drying:

  • After the final ether extraction, remove any residual ether by heating the samples at 60°C for 5 minutes or by using a vacuum concentrator.

• Storage:

  • Store the dried acyl-CoA extracts at -80°C until analysis.

• Reconstitution:

  • Reconstitute the dried extract in a suitable solvent for your downstream analysis (e.g., 50-100 µL of 50% methanol (B129727) in 50 mM ammonium (B1175870) acetate (B1210297) for LC-MS).

Quantification of Acyl-CoAs

Quantification of acyl-CoAs can be achieved through various methods, including commercially available assay kits or by liquid chromatography-mass spectrometry (LC-MS).

Protocol 3.4.1: Fluorometric Assay for Total Fatty Acyl-CoA

Several commercial kits are available for the sensitive quantification of total fatty acyl-CoAs in cell and tissue lysates.[9][10][11] These assays are typically based on an enzymatic reaction that utilizes fatty acyl-CoA as a substrate, leading to the generation of a fluorescent product. The fluorescence intensity is proportional to the fatty acyl-CoA concentration.

Protocol 3.4.2: LC-MS Analysis of Acyl-CoA Species

For the specific quantification of 13-Methyltricosanoyl-CoA and other acyl-CoA species, LC-MS is the method of choice. This requires specialized equipment and expertise.

• Reconstitute the extracted acyl-CoAs in a suitable solvent.

• Separate the acyl-CoA species using reverse-phase liquid chromatography.

• Detect and quantify the individual acyl-CoA species using a mass spectrometer operating in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) mode.

Hypothesized Signaling Pathways and Experimental Workflows

Hypothesized Metabolic Fate and Signaling of 13-Methyltricosanoyl-CoA

The diagram below illustrates the potential metabolic pathways and signaling roles of 13-Methyltricosanoyl-CoA, extrapolated from the known functions of other long-chain acyl-CoAs.

Caption: Hypothesized metabolic fate and signaling of 13-Methyltricosanoyl-CoA.

Experimental Workflow for Studying 13-Methyltricosanoyl-CoA Function

The following diagram outlines a logical workflow for investigating the cellular effects of 13-Methyltricosanoyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A role for the malonyl-CoA/long-chain acyl-CoA pathway of lipid signaling in the regulation of insulin secretion in response to both fuel and nonfuel stimuli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Lipid and glucose metabolism in hepatocyte cell lines and primary mouse hepatocytes: a comprehensive resource for in vitro studies of hepatic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. bioassaysys.com [bioassaysys.com]
• 10. Bioassay Systems EnzyFluo Fatty Acyl-CoA Assay Kit, For quantitative determination | Fisher Scientific [fishersci.com]
• 11. bioassaysys.com [bioassaysys.com]

Application Notes and Protocols for Acyl-CoA Profiling in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acyl-Coenzyme A (acyl-CoA) thioesters are central intermediates in numerous metabolic pathways, including fatty acid β-oxidation, the citric acid cycle, and the biosynthesis of complex lipids. The accurate profiling of the acyl-CoA pool provides a critical snapshot of the metabolic state of cells, tissues, and organisms. Altered acyl-CoA metabolism is implicated in a range of diseases, including metabolic disorders, obesity, diabetes, and cancer, making these molecules important targets for research and drug development.[1]

However, the analysis of acyl-CoAs is challenging due to their low abundance, inherent instability, and the diverse physicochemical properties of the acyl chains.[2] Proper sample preparation is paramount to obtaining reliable and reproducible quantitative data. This document provides detailed application notes and protocols for the effective extraction and preparation of acyl-CoAs from various biological matrices for subsequent analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Presentation: Comparison of Acyl-CoA Extraction Methodologies

The choice of extraction method significantly impacts the recovery of acyl-CoAs, with efficiency often varying depending on the acyl chain length and the biological matrix. Below is a summary of reported recovery efficiencies for different extraction protocols.

Extraction Method	Biological Matrix	Acyl-CoA Chain Length	Reported Recovery (%)	Reference
Acetonitrile/2-Propanol followed by SPE	Rat Liver	Short to Long	93-104% (Extraction), 83-90% (SPE)	[3]
Modified Acetonitrile/2-Propanol with SPE	Various Tissues	Long-chain	70-80%	[4]
Methanol (B129727) with high salt concentration	Tissue	Long-chain	~55% (with acyl-CoA-binding protein)	[5]
80% Methanol	Liver Tissue	Short to Long	High MS Intensities Observed	[6]
5-Sulfosalicylic Acid (SSA)	Cultured Cells	Short-chain	>59%

Signaling Pathway: Fatty Acid β-Oxidation

Acyl-CoAs are the primary substrates for fatty acid β-oxidation, a critical catabolic process that breaks down fatty acids to produce acetyl-CoA, NADH, and FADH2. This pathway is essential for energy production, particularly during periods of fasting or prolonged exercise.[7]

Caption: Mitochondrial fatty acid β-oxidation pathway.

Experimental Workflows

A typical workflow for acyl-CoA profiling involves sample collection and quenching, extraction, purification, and subsequent analysis by LC-MS/MS. The choice of extraction and purification method depends on the specific acyl-CoAs of interest and the complexity of the biological matrix.

Caption: General experimental workflow for acyl-CoA profiling.

Experimental Protocols

Protocol 1: Rapid Extraction of Acyl-CoAs from Cultured Cells using 80% Methanol

This method is suitable for a broad range of acyl-CoAs and is relatively quick, making it ideal for high-throughput applications.[6]

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS)

• Ice-cold 80% Methanol (LC-MS grade) in water, containing internal standards (e.g., 13C-labeled acyl-CoAs)

• Cell scraper (for adherent cells)

• Microcentrifuge tubes (1.5 mL)

• Centrifuge capable of 15,000 x g at 4°C

• Vacuum concentrator or nitrogen evaporator

Procedure:

• Cell Harvesting and Washing:

  • Adherent cells: Aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS.

  • Suspension cells: Pellet the cells by centrifugation (500 x g for 5 minutes at 4°C), aspirate the supernatant, and wash the cell pellet twice with ice-cold PBS.

• Metabolite Extraction:

  • Add 1 mL of ice-cold 80% methanol (containing internal standards) to each well (for a 6-well plate) or to the cell pellet.

  • Adherent cells: Scrape the cells in the cold methanol and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Suspension cells: Resuspend the cell pellet in the cold methanol.

• Protein Precipitation:

  • Vortex the cell lysate vigorously for 1 minute.

  • Incubate on ice for 20 minutes to allow for complete protein precipitation.

  • Centrifuge at 15,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Supernatant Collection:

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled microcentrifuge tube.

• Sample Concentration:

  • Dry the supernatant using a vacuum concentrator or a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried extract in a suitable volume (e.g., 50-100 µL) of LC-MS compatible solvent (e.g., 50% methanol in 50 mM ammonium (B1175870) acetate (B1210297), pH 6.8).[8]

  • Vortex briefly and centrifuge at 15,000 x g for 10 minutes at 4°C to pellet any insoluble material.

  • Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Long-Chain Acyl-CoAs from Tissues

This protocol is adapted for the purification of long-chain acyl-CoAs and is particularly useful for complex matrices like tissues, as it provides a cleaner extract.[4]

Materials:

• Frozen tissue sample (~50-100 mg)

• Glass homogenizer

• Ice-cold 100 mM KH2PO4 buffer, pH 4.9

• Acetonitrile (ACN)

• Isopropanol (B130326)

• Oligonucleotide purification cartridges or similar weak anion exchange SPE columns

• Methanol

• Internal standard (e.g., Heptadecanoyl-CoA)

Procedure:

• Homogenization and Extraction:

  • In a pre-chilled glass homogenizer, add the frozen tissue to 2 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing the internal standard.

  • Homogenize thoroughly on ice.

  • Add 2 mL of isopropanol and homogenize again.

  • Add 4 mL of acetonitrile, vortex for 5 minutes, and then centrifuge at 2,000 x g for 5 minutes.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Column Conditioning: Condition the SPE column by washing with 1 mL of methanol, followed by equilibration with 1 mL of 100 mM KH2PO4 buffer (pH 4.9).

  • Sample Loading: Load the supernatant from step 1 onto the conditioned SPE column.

  • Washing: Wash the column with 1 mL of water to remove salts and other polar impurities.

  • Elution: Elute the acyl-CoAs with 1 mL of isopropanol.

• Sample Concentration and Reconstitution:

  • Dry the eluate under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable volume of LC-MS compatible solvent for analysis.

LC-MS/MS Parameters for Acyl-CoA Analysis

The analysis of acyl-CoAs is typically performed using reversed-phase liquid chromatography coupled to a tandem mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm) is commonly used.[9]

  • Mobile Phase A: Water with 10 mM ammonium acetate and 0.1% formic acid.[9]

  • Mobile Phase B: Acetonitrile or methanol with 10 mM ammonium acetate and 0.1% formic acid.[9]

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B is used to elute acyl-CoAs of increasing chain length.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM) is highly specific and sensitive for quantification.

  • MRM Transitions: Acyl-CoAs exhibit a characteristic neutral loss of 507 Da, corresponding to the fragmentation of the 3'-phosphoadenosine 5'-diphosphate moiety.[10] The precursor ion is the [M+H]+ of the specific acyl-CoA, and the product ion is [M+H-507]+.

Conclusion

The accurate and reproducible quantification of acyl-CoAs in biological matrices is a critical yet challenging task. The choice of sample preparation methodology is a crucial determinant of success. For broad profiling and high-throughput applications, a simple and rapid liquid-liquid extraction with 80% methanol can be effective. For complex samples or when focusing on specific classes of acyl-CoAs like long-chain species, a more rigorous solid-phase extraction protocol may be necessary to achieve the desired purity and recovery. The protocols and data presented herein provide a comprehensive guide for researchers to develop and implement robust methods for acyl-CoA profiling, enabling deeper insights into cellular metabolism and its role in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A fast and versatile method for extraction and quantitation of long-chain acyl-CoA esters from tissue: content of individual long-chain acyl-CoA esters in various tissues from fed rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 7. microbenotes.com [microbenotes.com]
• 8. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: The Use of 13-Methyltricosanoyl-CoA as an Internal Standard in Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative lipidomics is a critical discipline in understanding the roles of lipids in health and disease, and for the development of novel therapeutics. Accurate and precise quantification of lipid species by mass spectrometry (MS) is paramount. This relies heavily on the use of internal standards to correct for variations throughout the analytical workflow, from sample preparation to MS analysis. An ideal internal standard is a compound that is chemically similar to the analytes of interest but isotopically or structurally distinct, and not naturally present in the biological sample.

13-Methyltricosanoyl-CoA is a long-chain, odd-branched acyl-coenzyme A that serves as an excellent internal standard for the quantification of a wide range of acyl-CoA species and, by extension, other lipid classes in complex biological matrices. Its unique structure, featuring both an odd-numbered carbon chain and a methyl branch, ensures that it is not endogenous to most biological systems. This document provides detailed application notes and protocols for the effective use of 13-Methyltricosanoyl-CoA in quantitative lipidomics workflows.

Principle of Use

13-Methyltricosanoyl-CoA is introduced into a biological sample at a known concentration prior to lipid extraction. As the sample is processed, any loss of analyte due to incomplete extraction, degradation, or variations in ionization efficiency in the mass spectrometer will be mirrored by a proportional loss of the internal standard. By normalizing the signal of the endogenous lipid species to the signal of 13-Methyltricosanoyl-CoA, accurate and reproducible quantification can be achieved.

The use of an acyl-CoA internal standard is particularly advantageous when analyzing the acyl-CoA pool itself, which is central to lipid metabolism.[1][2] Furthermore, its physicochemical properties make it a suitable standard for broader lipidomic analyses where long-chain lipid species are of interest.

Experimental Protocols

Preparation of Internal Standard Stock Solution

• Reagents and Materials:

  • 13-Methyltricosanoyl-CoA

  • Methanol (LC-MS grade)

  • Chloroform (LC-MS grade)

  • Water (LC-MS grade)

  • Calibrated analytical balance

  • Volumetric flasks

  • Glass vials with PTFE-lined caps

• Procedure:

  • Accurately weigh a precise amount of 13-Methyltricosanoyl-CoA.

  • Dissolve the standard in a small volume of methanol.

  • Bring the solution to the final desired volume with a solvent mixture appropriate for your lipid extraction method (e.g., chloroform:methanol 2:1, v/v) to create a concentrated stock solution (e.g., 1 mg/mL).

  • From the stock solution, prepare a working solution at a concentration suitable for spiking into your samples (e.g., 10 µg/mL). The final concentration in the sample should be within the linear dynamic range of the mass spectrometer.

  • Store the stock and working solutions at -20°C or -80°C in amber glass vials to prevent degradation.

Sample Preparation and Lipid Extraction (Modified Folch Method)

This protocol is suitable for plasma, serum, tissues, and cell pellets.

• Reagents and Materials:

  • Biological sample (e.g., 100 µL plasma, 10-20 mg tissue, 1x10^6 cells)

  • 13-Methyltricosanoyl-CoA internal standard working solution

  • Chloroform (LC-MS grade)

  • Methanol (LC-MS grade)

  • 0.9% NaCl solution (LC-MS grade water)

  • Homogenizer (for tissues)

  • Vortex mixer

  • Centrifuge

  • Glass centrifuge tubes

• Procedure:

  • For liquid samples (plasma, serum), place 100 µL into a glass centrifuge tube. For tissues, homogenize in a suitable buffer. For cell pellets, resuspend in a small volume of saline.

  • Add a precise volume of the 13-Methyltricosanoyl-CoA internal standard working solution to each sample.

  • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the sample.

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

  • Vortex for another 1 minute.

  • Centrifuge at 2000 x g for 10 minutes at 4°C to separate the layers.

  • Carefully collect the lower organic layer (chloroform phase) containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

  • Dry the lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol:chloroform 1:1, v/v).

LC-MS/MS Analysis

The following are general parameters for a targeted analysis of acyl-CoAs. These should be optimized for your specific instrument and analytes of interest.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is suitable for separating long-chain acyl-CoAs.

  • Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water with 0.1% formic acid.

  • Mobile Phase B: 10 mM ammonium acetate in acetonitrile:isopropanol (90:10, v/v) with 0.1% formic acid.

  • Gradient: A linear gradient from 40% B to 100% B over 15-20 minutes.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40-50°C.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM).

  • MRM Transition for 13-Methyltricosanoyl-CoA: The precursor ion will be the [M+H]+ adduct. The product ion will correspond to the fragmentation of the CoA moiety. The exact m/z values should be determined by direct infusion of the standard. For a similar long-chain acyl-CoA, a characteristic neutral loss of the phosphopantetheine moiety is often observed.

  • MRM Transitions for Endogenous Lipids: Set up specific MRM transitions for the acyl-CoAs or other lipid classes you wish to quantify.

Data Analysis and Quantification

• Integrate the peak areas of the MRM transitions for both the endogenous lipids and the 13-Methyltricosanoyl-CoA internal standard.

• Calculate the response ratio for each analyte by dividing its peak area by the peak area of the internal standard.

• Generate a calibration curve using a series of known concentrations of authentic standards for the lipids of interest, also spiked with the internal standard.

• Plot the response ratio against the concentration of the standards and perform a linear regression.

• Determine the concentration of the endogenous lipids in the samples by interpolating their response ratios on the calibration curve.

Data Presentation

The following table is an illustrative example of how to present quantitative data obtained using 13-Methyltricosanoyl-CoA as an internal standard. The values are not from a specific experiment but are representative of what might be observed.

Analyte	Control Group (pmol/mg protein)	Treatment Group (pmol/mg protein)	% Change	p-value
Palmitoyl-CoA (C16:0)	15.2 ± 2.1	25.8 ± 3.5	+69.7%	<0.01
Stearoyl-CoA (C18:0)	10.5 ± 1.5	18.9 ± 2.8	+80.0%	<0.01
Oleoyl-CoA (C18:1)	22.8 ± 3.9	15.4 ± 2.2	-32.5%	<0.05
Arachidonoyl-CoA (C20:4)	8.1 ± 1.2	12.5 ± 1.9	+54.3%	<0.05

Visualizations

Caption: A typical experimental workflow for quantitative lipidomics using an internal standard.

Caption: Logical diagram illustrating the principle of internal standard-based quantification.

Caption: Simplified pathway of fatty acid activation and metabolism where acyl-CoAs are central.

Conclusion

13-Methyltricosanoyl-CoA is a valuable tool for researchers in lipidomics, providing a reliable means for the accurate quantification of acyl-CoAs and other lipid species. Its unique odd-branched chain structure minimizes the risk of endogenous interference. The protocols outlined in this document provide a robust framework for the integration of 13-Methyltricosanoyl-CoA into routine quantitative lipidomics workflows. As with any analytical method, optimization of extraction and LC-MS/MS parameters for the specific lipids of interest and biological matrix is essential for achieving the highest quality data.

References

• 1. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Delphi clinical practice protocol for the management of very long chain acyl-CoA dehydrogenase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve ionization efficiency of 13-Methyltricosanoyl-CoA in ESI-MS

Welcome to the Technical Support Center. This guide provides troubleshooting advice and frequently asked questions to help you improve the ionization efficiency of 13-Methyltricosanoyl-CoA in Electrospray Ionization Mass Spectrometry (ESI-MS).

Frequently Asked Questions (FAQs)

Q1: Why is my 13-Methyltricosanoyl-CoA signal weak or inconsistent in ESI-MS?

A1: 13-Methyltricosanoyl-CoA is a long-chain fatty acyl-coenzyme A, giving it an amphipathic character with a large, non-polar acyl tail and a polar, charged coenzyme A head group.[1][2][3] This structure can lead to several challenges in ESI-MS:

• Poor Desolvation: The long hydrocarbon chain can be difficult to desolvate completely in the ESI source, leading to a reduced ion signal.

• Signal Splitting: The molecule can form multiple adducts in the positive ion mode (e.g., [M+H]⁺, [M+Na]⁺, [M+K]⁺), which splits the total ion current among several species, reducing the intensity of any single peak.[4]

• Ion Suppression: The presence of salts, buffers, or other contaminants in the sample matrix can interfere with the ionization of the target analyte.[5]

• Suboptimal Solubility: The molecule may not be fully soluble in typical reversed-phase mobile phases, leading to an unstable spray.

Q2: Should I use positive or negative ion mode for 13-Methyltricosanoyl-CoA analysis?

A2: Both modes can be used, but they have distinct advantages.

• Negative Ion Mode: This mode is a natural choice due to the presence of phosphate (B84403) groups in the coenzyme A moiety, which readily deprotonate to form anions like [M-H]⁻ or multiply charged ions.[3][6]

• Positive Ion Mode: This mode is often reported to be more sensitive for acyl-CoA analysis.[7] By promoting the formation of a single, stable adduct, such as the ammonium (B1175870) adduct [M+NH₄]⁺, you can often achieve a significantly stronger and more reproducible signal.

Recommendation: While negative mode is feasible, optimizing for a specific adduct in the positive ion mode is generally recommended for achieving the highest sensitivity.[7]

Q3: What are the most common adducts I should look for, and how do I control them?

A3: In positive ion mode, 13-Methyltricosanoyl-CoA can form several common adducts, primarily with protons ([M+H]⁺) and alkali metal cations ([M+Na]⁺, [M+K]⁺).[4] Ammonium adducts ([M+NH₄]⁺) are also frequently observed, especially when using ammonium-based buffers.[8] The uncontrolled formation of multiple adducts leads to poor quantitative accuracy. To control this, you can add a specific salt or modifier to your mobile phase in a concentration sufficient to drive the formation of a single, dominant adduct.[9] For example, adding 5-10 mM of ammonium acetate (B1210297) will promote the formation of the [M+NH₄]⁺ ion.[8]

Troubleshooting Guide: Low or Unstable Signal

This guide provides solutions to common issues encountered during the ESI-MS analysis of 13-Methyltricosanoyl-CoA.

Problem	Probable Cause	Recommended Solution
Low Signal Intensity	1. Suboptimal Ionization Mode: The chosen polarity (positive/negative) may not be the most efficient. 2. Signal Dilution Across Multiple Adducts: Ion current is split among [M+H]⁺, [M+Na]⁺, [M+K]⁺, etc.[4] 3. Inefficient Protonation/Adduct Formation: Mobile phase lacks a suitable modifier to promote ionization.	1. Switch Ionization Mode: Compare signal intensity between positive and negative modes. Positive mode is often more sensitive for acyl-CoAs.[7] 2. Promote a Single Adduct: Add a modifier like 5 mM ammonium acetate to the mobile phase to consolidate the signal into the [M+NH₄]⁺ ion.[8][9] 3. Optimize Mobile Phase: Add 0.1% formic acid to promote protonation ([M+H]⁺) or an ammonium salt for adduct formation.[10]
Unstable or Erratic Signal (Poor Reproducibility)	1. Poor Analyte Solubility: The long non-polar tail of the molecule may not be fully soluble in highly aqueous mobile phases. 2. High Solvent Surface Tension: High surface tension (especially in high water content mobile phases) hinders efficient droplet formation and desolvation.[11] 3. Inconsistent Adduct Formation: Fluctuating levels of contaminant salts (Na⁺, K⁺) in the system.	1. Increase Organic Content: Use a higher percentage of organic solvent (e.g., acetonitrile, methanol) or add a co-solvent like isopropanol (B130326) (up to 10%) to improve solubility.[10] 2. Modify Solvent Composition: Increase the organic solvent to water ratio to lower the overall surface tension.[11] 3. Use High-Purity Reagents: Employ LC-MS grade solvents and additives. Purposely add a specific salt (e.g., ammonium acetate) to dominate adduct formation.[9]
Complex Spectra with Multiple Peaks for One Analyte	1. Contamination: Presence of various cations (Na⁺, K⁺) from glassware, solvents, or the sample itself. 2. Lack of Mobile Phase Control: The mobile phase does not contain a dominant cation to drive the formation of a single adduct type.	1. System Cleaning: Ensure the LC system and MS source are clean. Use high-purity, filtered solvents. 2. Enforce a Dominant Adduct: Add a controlled concentration of a modifier. For example, adding 5 mM ammonium acetate will suppress sodium/potassium adducts in favor of the ammonium adduct.[8]

Experimental Protocols

Protocol 1: Mobile Phase Optimization for Enhanced Adduct Formation

Objective: To improve signal intensity and reproducibility by promoting the formation of a single, stable ammonium adduct ([M+NH₄]⁺) of 13-Methyltricosanoyl-CoA in positive ion mode.

Methodology:

• Prepare Mobile Phases:

  • Mobile Phase A (Aqueous): 95:5 Water:Acetonitrile (v/v) with 5 mM Ammonium Acetate and 0.1% Formic Acid.

  • Mobile Phase B (Organic): 90:10 Acetonitrile:Isopropanol (v/v) with 5 mM Ammonium Acetate and 0.1% Formic Acid.

• LC Configuration:

  • Column: A C4 or C8 reversed-phase column is suitable for long-chain acyl-CoAs.[12]

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Gradient: Implement a gradient from a high concentration of Mobile Phase A to a high concentration of Mobile Phase B to ensure proper elution and separation.

• MS Instrument Parameters (Positive ESI Mode):

  • Capillary Voltage: 3.5 - 4.5 kV

  • Source Temperature: 300 - 400 °C[7]

  • Nebulizer Gas (N₂): Optimize according to instrument manufacturer guidelines.

  • Data Acquisition: Scan for the theoretical m/z of the [M+NH₄]⁺ adduct of 13-Methyltricosanoyl-CoA.

Expected Outcome: This protocol is designed to consolidate the analyte signal into a single, intense peak corresponding to the ammonium adduct, significantly improving sensitivity and simplifying quantification.

Protocol 2: Chemical Derivatization for Enhanced Sensitivity (Advanced)

Objective: For applications requiring the absolute highest sensitivity, chemical derivatization can be employed to introduce a permanently charged group onto the molecule.

Methodology Concept: This approach involves covalently modifying the phosphate groups of the coenzyme A moiety with a derivatizing agent that carries a permanent positive charge. For example, reagents used for other phosphate-containing molecules, such as N-(4-aminomethylphenyl)pyridinium (AMPP), could be adapted.[13] This converts the analyte into a species that ionizes with extremely high efficiency in positive ion mode.

Considerations:

• This method requires significant development, including reaction optimization and purification steps.

• It is generally reserved for when mobile phase optimization does not provide sufficient sensitivity.

• For most applications, Protocol 1 is the recommended starting point.

Visualizations

Caption: A workflow diagram for troubleshooting poor ESI-MS signal.

Caption: Potential ionization pathways for 13-Methyltricosanoyl-CoA in ESI-MS.

References

• 1. alfachemic.com [alfachemic.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Applications of Mass Spectrometry for Cellular Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. bene-technology.com [bene-technology.com]
• 11. Influence of Solvent Composition and Surface Tension on the Signal Intensity of Amino Acids in Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Determination of long-chain fatty acid acyl-coenzyme A compounds using liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. LC/ESI-MS/MS detection of FAs by charge reversal derivatization with more than four orders of magnitude improvement in sensitivity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing 13-Methyltricosanoyl-CoA Degradation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 13-Methyltricosanoyl-CoA. Our goal is to help you minimize degradation during sample extraction and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is 13-Methyltricosanoyl-CoA, and why is it prone to degradation?

13-Methyltricosanoyl-CoA is a very-long-chain, methyl-branched fatty acyl-coenzyme A thioester. Like other long-chain acyl-CoAs, it is an important intermediate in cellular metabolism. The thioester bond in the molecule is susceptible to both enzymatic and chemical hydrolysis, making it inherently unstable. Degradation can be accelerated by suboptimal sample handling, storage, and extraction procedures.

Q2: What are the primary causes of 13-Methyltricosanoyl-CoA degradation during sample extraction?

The primary causes of degradation include:

• Enzymatic Degradation: Acyl-CoA hydrolases (thioesterases) are enzymes that specifically cleave the thioester bond, releasing coenzyme A and the free fatty acid. These enzymes are present in various cellular compartments.

• Chemical Degradation: The thioester bond can be hydrolyzed under non-enzymatic conditions, particularly at non-optimal pH and elevated temperatures.

• Improper Sample Handling: Repeated freeze-thaw cycles can disrupt cellular compartments, releasing degradative enzymes. Delay in processing fresh tissue can also lead to significant degradation.

Q3: How should I store my tissue samples to ensure the stability of 13-Methyltricosanoyl-CoA?

For optimal stability, tissue samples should be flash-frozen in liquid nitrogen immediately after collection and stored at -80°C until extraction. It is crucial to avoid repeated freeze-thaw cycles.

Q4: I am observing low yields of 13-Methyltricosanoyl-CoA in my extracts. What are the likely causes, and how can I troubleshoot this?

Low recovery can stem from several factors. Please refer to the troubleshooting guide below for a systematic approach to identifying and resolving the issue.

Troubleshooting Guide

Potential Cause	Troubleshooting Steps
Incomplete Cell Lysis and Extraction	- Ensure thorough homogenization of the tissue. For tough tissues, consider using a glass homogenizer. - Optimize the ratio of extraction solvent to tissue weight. A 20-fold excess of solvent is often recommended.
Degradation of 13-Methyltricosanoyl-CoA	- Work quickly and keep samples on ice at all times during the extraction process. - Use fresh, high-purity solvents. - Consider adding a general protease inhibitor cocktail or specific inhibitors like PMSF (serine protease inhibitor) and EDTA (metalloprotease inhibitor) to your homogenization buffer to minimize enzymatic degradation by acyl-CoA hydrolases. - Maintain an acidic pH (e.g., pH 4.9) during homogenization to reduce hydrolase activity.
Inefficient Solid-Phase Extraction (SPE)	- Ensure the SPE column is properly conditioned and equilibrated before loading the sample. - Optimize the wash and elution steps to ensure that 13-Methyltricosanoyl-CoA is retained during washing and efficiently eluted.
Analyte Loss During Solvent Evaporation	- If a solvent evaporation step is necessary, perform it under a gentle stream of nitrogen at room temperature. Avoid excessive heat.

Degradation Pathway of 13-Methyltricosanoyl-CoA

13-Methyltricosanoyl-CoA, as a methyl-branched very-long-chain fatty acyl-CoA, is primarily degraded through peroxisomal β-oxidation.[1][2][3] Due to the methyl branch, it undergoes a specific metabolic pathway. The initial steps occur in the peroxisomes to shorten the chain, after which the products can be further metabolized in the mitochondria.[4][5][6]

Peroxisomal and mitochondrial degradation of 13-Methyltricosanoyl-CoA.

Experimental Protocols

Protocol: Extraction of 13-Methyltricosanoyl-CoA from Tissue

This protocol is adapted from established methods for long-chain acyl-CoA extraction and is suitable for very-long-chain species.[7][8]

Materials:

• Frozen tissue sample (~100 mg)

• Pre-chilled glass homogenizer

• 100 mM Potassium Phosphate (KH2PO4) buffer, pH 4.9

• Acetonitrile (B52724) (ACN)

• Isopropanol (B130326)

• Saturated Ammonium (B1175870) Sulfate ((NH4)2SO4)

• Weak anion exchange solid-phase extraction (SPE) columns

• Methanol (B129727)

• 2% Formic Acid

• 2% and 5% Ammonium Hydroxide (B78521) (NH4OH)

• Internal standard (e.g., Heptadecanoyl-CoA)

Procedure:

Workflow for 13-Methyltricosanoyl-CoA extraction.

• Homogenization:

  • Weigh approximately 100 mg of frozen tissue.

  • In a pre-chilled glass homogenizer, add the tissue to 2 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing the internal standard.

  • Homogenize thoroughly on ice.

• Solvent Extraction:

  • Add 2 mL of isopropanol to the homogenate and homogenize again.

  • Add 4 mL of acetonitrile, vortex vigorously for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant.

• Purification (Solid-Phase Extraction):

  • Condition a weak anion exchange SPE column according to the manufacturer's instructions (typically with methanol followed by equilibration buffer).

  • Load the supernatant onto the SPE column.

  • Wash the column with acetonitrile to remove neutral and cationic species.

  • Wash the column with 2% formic acid to remove weakly acidic compounds.

  • Elute the acyl-CoAs with 2% ammonium hydroxide in methanol, followed by 5% ammonium hydroxide in methanol.

• Sample Concentration:

  • Combine the eluted fractions.

  • Dry the sample under a gentle stream of nitrogen at room temperature.

• Reconstitution:

  • Reconstitute the dried extract in a suitable solvent for your analytical method (e.g., a mobile phase-compatible solvent for LC-MS).

Quantitative Data Summary

The recovery of long-chain acyl-CoAs can vary depending on the tissue type and the specific extraction method employed. The following table summarizes reported performance metrics from a validated LC-MS/MS method for long-chain acyl-CoAs.

Performance Metric	Value
Accuracy	94.8 - 110.8%
Inter-run Precision	2.6 - 12.2%
Intra-run Precision	1.2 - 4.4%

Data adapted from a study on the quantitative determination of long-chain acyl-CoAs in rat liver.[9]

References

• 1. Peroxisomal beta-oxidation of branched chain fatty acids in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Beta oxidation - Wikipedia [en.wikipedia.org]
• 3. PEROXISOMAL β-OXIDATION AND PEROXISOME PROLIFERATOR–ACTIVATED RECEPTOR α: An Adaptive Metabolic System | Annual Reviews [annualreviews.org]
• 4. Peroxisomal lipid degradation via beta- and alpha-oxidation in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bio.libretexts.org [bio.libretexts.org]
• 6. aocs.org [aocs.org]
• 7. An improved method for tissue long-chain acyl-CoA extraction and analysis [agris.fao.org]
• 8. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. SMPDB [smpdb.ca]

Troubleshooting low recovery of 13-Methyltricosanoyl-CoA from tissues

Welcome to the technical support center for the analysis of 13-Methyltricosanoyl-CoA and other very-long-chain fatty acyl-CoAs (VLCFA-CoAs) from tissue samples. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving high recovery of 13-Methyltricosanoyl-CoA from tissues?

A1: The primary challenges stem from the molecule's very long-chain and methyl-branched nature, which makes it highly nonpolar and susceptible to sequestration within complex lipid matrices. Additionally, like all acyl-CoAs, it is prone to both enzymatic and chemical degradation during sample preparation. Key issues include incomplete tissue homogenization, inefficient extraction from the lipid milieu, and losses during purification steps.

Q2: What is the best way to store tissue samples to ensure the stability of 13-Methyltricosanoyl-CoA?

A2: To minimize degradation, it is crucial to process fresh tissue immediately. If storage is necessary, samples should be flash-frozen in liquid nitrogen and stored at -80°C. Avoid repeated freeze-thaw cycles as this can significantly compromise the integrity of the acyl-CoA pool.

Q3: Which internal standard is most appropriate for the quantification of 13-Methyltricosanoyl-CoA?

A3: The ideal internal standard is a stable isotope-labeled version of the analyte (e.g., ¹³C-labeled 13-Methyltricosanoyl-CoA). However, this is often not commercially available. A practical alternative is a commercially available odd-chain or branched-chain fatty acyl-CoA of similar chain length that is not endogenously present in the sample, such as Heptadecanoyl-CoA (C17:0-CoA) or a non-endogenous branched-chain acyl-CoA. The internal standard should be added as early as possible in the extraction process to account for losses during the entire procedure.

Q4: Can I use a standard Folch or Bligh-Dyer extraction for 13-Methyltricosanoyl-CoA?

A4: While Folch and Bligh-Dyer methods are effective for total lipid extraction, they may not be optimal for the quantitative recovery of very-long-chain acyl-CoAs, which can be lost during phase separation. A more robust approach combines tissue homogenization in an acidic buffer with a solvent system like acetonitrile/isopropanol, followed by solid-phase extraction (SPE) for purification and enrichment.

Troubleshooting Guide: Low Recovery of 13-Methyltricosanoyl-CoA

This section provides solutions to common problems encountered during the extraction and purification of 13-Methyltricosanoyl-CoA from tissue samples.

Problem	Potential Cause	Recommended Solution
Low or No Recovery	1. Incomplete tissue homogenization: Very-long-chain lipids are deeply embedded in cellular membranes.	- Ensure thorough mechanical disruption. For tough tissues, consider cryogenic grinding (e.g., with a mortar and pestle in liquid nitrogen) before homogenization. - Use a glass homogenizer for better tissue disruption.[1]
2. Inefficient extraction solvent: The highly nonpolar nature of 13-Methyltricosanoyl-CoA requires a suitable solvent system.	- Employ a robust solvent system such as acetonitrile/isopropanol, which has been shown to be effective for long-chain acyl-CoA extraction.[2] - Ensure a sufficient solvent-to-tissue ratio (a 20-fold excess of solvent is often recommended).
3. Analyte degradation: Acyl-CoAs are susceptible to hydrolysis by acyl-CoA hydrolases and chemical instability.	- Work quickly and keep samples on ice at all times.[1] - Use fresh, high-purity solvents. - Flash-freeze tissues immediately after collection.
High Variability Between Replicates	1. Inconsistent homogenization: Leads to variable extraction efficiency between samples.	- Standardize the homogenization procedure (time, speed, and equipment) for all samples.
2. Incomplete phase separation: During liquid-liquid extraction, an emulsion layer can form, trapping the analyte.	- Centrifuge samples at a sufficient speed and for an adequate duration to achieve a clear separation of the aqueous and organic phases. - If emulsions persist, consider adding salt to the aqueous phase to "salt out" the organic components.
3. Inconsistent drying of extract: Residual water can interfere with subsequent analysis.	- Dry the final lipid extract completely under a gentle stream of nitrogen gas before reconstitution.
Poor Chromatographic Peak Shape	1. Inappropriate reconstitution solvent: The solvent used to redissolve the dried extract may not be compatible with the analytical mobile phase.	- Reconstitute the dried extract in a solvent that is compatible with the initial mobile phase of your LC-MS method. A small volume of methanol (B129727) or a methanol/ammonium (B1175870) acetate (B1210297) solution is often a good starting point.
2. Sample overload: Injecting too much sample can lead to broad or tailing peaks.	- Dilute the sample before injection.
3. Presence of interfering substances: Co-eluting lipids or salts can affect peak shape and MS detection.	- Incorporate a solid-phase extraction (SPE) cleanup step to remove interfering substances.

Quantitative Data on Acyl-CoA Recovery

Analyte	Tissue Type	Extraction Method	Reported Recovery
Long-Chain Acyl-CoAs (general)	Rat Heart, Kidney, Muscle	Homogenization in KH₂PO₄ buffer, Acetonitrile/2-propanol extraction, SPE purification	70-80%[1]
Malonyl-CoA	Rat Liver	Trichloroacetic acid extraction, SPE purification	28.8 ± 0.9%
Malonyl-CoA	Rat Heart	Trichloroacetic acid extraction, SPE purification	48.5 ± 1.8%
Malonyl-CoA	Rat Skeletal Muscle	Trichloroacetic acid extraction, SPE purification	44.7 ± 4.4%

Experimental Protocols

Protocol 1: Extraction and Purification of 13-Methyltricosanoyl-CoA from Tissue

This protocol is adapted from established methods for long-chain acyl-CoA analysis and is suitable for various tissue types.

Materials:

• Frozen tissue sample (~100 mg)

• Glass homogenizer

• 100 mM Potassium Phosphate (KH₂PO₄) buffer, pH 4.9

• Acetonitrile (ACN)

• Isopropanol

• Internal standard (e.g., Heptadecanoyl-CoA)

• Weak anion exchange solid-phase extraction (SPE) columns

• Methanol

• 2% Formic Acid

• 2% and 5% Ammonium Hydroxide (B78521) (NH₄OH)

Procedure:

• Homogenization:

  • Weigh approximately 100 mg of frozen tissue.

  • In a pre-chilled glass homogenizer, add the tissue to 2 mL of ice-cold 100 mM KH₂PO₄ buffer (pH 4.9) containing the internal standard.

  • Homogenize thoroughly on ice.

• Solvent Extraction:

  • Add 5 mL of a 2:1 (v/v) acetonitrile:isopropanol solution to the homogenate.

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 3000 x g for 10 minutes at 4°C to pellet the tissue debris.

  • Carefully collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition a weak anion exchange SPE column by washing with 2 mL of methanol, followed by 2 mL of water.

  • Equilibrate the column with 2 mL of the homogenization buffer (100 mM KH₂PO₄, pH 4.9).

  • Load the supernatant from the solvent extraction step onto the SPE column.

  • Wash the column with 2 mL of the homogenization buffer, followed by 2 mL of water, and then 2 mL of methanol to remove unbound contaminants.

  • Elute the acyl-CoAs with 1.5 mL of 2% ammonium hydroxide in methanol, followed by 1.5 mL of 5% ammonium hydroxide in methanol.

• Sample Concentration:

  • Combine the eluted fractions.

  • Dry the sample under a gentle stream of nitrogen at room temperature.

  • Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of a solvent suitable for your LC-MS analysis (e.g., 50% methanol in 50 mM ammonium acetate).

Visualizations

Experimental Workflow

Caption: Workflow for the extraction and purification of 13-Methyltricosanoyl-CoA.

Biochemical Pathway: Alpha-Oxidation of Branched-Chain Fatty Acids

Caption: Alpha-oxidation pathway for β-methyl branched fatty acids.

References

• 1. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Strategies to reduce matrix effects in LC-MS/MS analysis of acyl-CoAs

Welcome to the technical support center for the LC-MS/MS analysis of acyl-CoAs. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges related to matrix effects in their experiments.

Troubleshooting Guide: Overcoming Matrix Effects

Matrix effects, the suppression or enhancement of ionization of target analytes by co-eluting compounds, are a significant challenge in the LC-MS/MS analysis of acyl-CoAs from complex biological samples.[1][2][3] Phospholipids are a major contributor to these effects.[4][5] This guide provides a systematic approach to identifying and mitigating these issues.

Issue: Poor sensitivity, accuracy, or reproducibility in my acyl-CoA quantification.

This is a common symptom of significant matrix effects. Follow these steps to diagnose and resolve the problem.

Step 1: Assess the Presence and Magnitude of Matrix Effects

• Method 1: Post-Column Infusion. This qualitative method helps identify regions in your chromatogram where ion suppression or enhancement occurs.[6][7][8]

  • Protocol: Continuously infuse a standard solution of your acyl-CoA of interest into the MS detector post-column. Inject a blank, extracted matrix sample onto the LC system. Dips or peaks in the baseline signal of your infused analyte indicate the retention times where matrix components are causing ion suppression or enhancement, respectively.

• Method 2: Post-Extraction Spike. This quantitative method determines the percentage of ion suppression or enhancement.[7]

  • Protocol: Compare the peak area of an analyte spiked into a pre-extracted blank matrix sample to the peak area of the same analyte in a clean solvent.

  • Calculation: Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) * 100

Step 2: Optimize Sample Preparation to Remove Interferences

Improving sample cleanup is one of the most effective ways to reduce matrix effects.[1][9]

• Recommendation: Start with an optimized protein precipitation and consider adding a solid-phase extraction (SPE) step for cleaner samples.

  • Protein Precipitation (PPT): While a simple method, PPT alone may result in significant matrix effects.[9]

    • Sulfosalicylic Acid (SSA): A 2.5% (w/v) SSA solution can be used for deproteinization and has been shown to be a suitable extraction solvent that may not require a subsequent SPE step for certain short-chain acyl-CoAs.[10]

    • Trichloroacetic Acid (TCA): Commonly used for protein precipitation, but often requires a follow-up SPE step to remove the acid and other interferences.[10][11]

  • Solid-Phase Extraction (SPE): SPE can significantly reduce matrix components.[9][10]

    • Mixed-Mode SPE: Sorbents with both reversed-phase and ion-exchange properties are highly effective at producing clean extracts.[9]

    • Phospholipid Removal SPE: Specialized plates, such as those using zirconia-coated silica, are designed to specifically remove phospholipids.[4][5]

    • Hydrophilic-Lipophilic Balanced (HLB) SPE: These sorbents can retain a wide range of analytes while allowing for the removal of interferences.

  • Liquid-Liquid Extraction (LLE): Can provide clean extracts but may suffer from lower recovery for more polar acyl-CoAs.[9]

Step 3: Refine Chromatographic Conditions for Better Separation

• Recommendation: Adjust your LC method to separate your acyl-CoAs from the regions of ion suppression identified in Step 1.

  • Column Chemistry:

    • Reverse-Phase (C18): Traditional choice for hydrophobic short-chain acyl-CoAs.[10]

    • Hydrophilic Interaction Liquid Chromatography (HILIC): A zwitterionic HILIC column can be used to analyze a broad range of acyl-CoAs, from short- to long-chain, in a single run.[12]

  • Mobile Phase pH: Modifying the pH of the mobile phase can alter the retention times of basic analytes relative to phospholipids.[9]

  • Gradient Optimization: A longer, shallower gradient can improve the resolution between analytes and interfering matrix components.

  • UHPLC vs. HPLC: Upgrading to a UHPLC system can provide better resolution and sensitivity, which can help in mitigating matrix effects.[9]

Step 4: Implement a Robust Internal Standard Strategy

• Recommendation: Use a stable isotope-labeled internal standard (SIL-IS) for each analyte to accurately correct for matrix effects and other sources of variability.[13][14][15]

  • Why SIL-IS is the Gold Standard: SIL-IS co-elute with the analyte and experience the same matrix effects, thus providing the most accurate correction.[6][15]

  • Generating SIL-IS: Since many acyl-CoA standards are not commercially available, methods like Stable Isotope Labeling by Essential Nutrients in Cell Culture (SILEC) can be used to biosynthetically produce them.[11][13] This involves growing cells in media containing isotopically labeled precursors, such as [13C3,15N1]-pantothenate.[13]

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of matrix effects in acyl-CoA analysis?

A1: The primary sources of matrix effects in biological samples are endogenous components that co-elute with the acyl-CoAs and interfere with the ionization process in the mass spectrometer's source.[1][2] Phospholipids are a major class of interfering compounds in plasma and tissue extracts.[4][5] Other sources can include salts, detergents, and metabolites.

Q2: I'm seeing ion suppression. Should I change my sample preparation or my chromatography first?

A2: It is generally most effective to start by optimizing your sample preparation to remove the interfering compounds.[1][9] If significant matrix effects persist after improving your cleanup procedure, then refining your chromatographic method to achieve better separation is the next logical step.

Q3: Is a stable isotope-labeled internal standard (SIL-IS) always necessary?

A3: While not strictly mandatory for every application, using a SIL-IS is highly recommended and considered the gold standard for quantitative bioanalysis.[13][14][15] It is the most reliable way to compensate for variability introduced by matrix effects, extraction efficiency, and instrument response.[15]

Q4: Can I use one commercially available acyl-CoA as an internal standard for all my other acyl-CoA analytes?

A4: While a single internal standard (like crotonyl-CoA) has been used in some methods, this approach is not ideal.[10] The best practice is to use a unique SIL-IS for each analyte, as different acyl-CoAs will have different extraction recoveries and may be subject to varying degrees of matrix effects depending on their retention time. For complete precision, a matched, isotopically labeled reference species is required.[10]

Q5: What is the benefit of using Sulfosalicylic Acid (SSA) over Trichloroacetic Acid (TCA) for protein precipitation?

A5: SSA has been shown to effectively deproteinize biological samples for acyl-CoA analysis without requiring a subsequent solid-phase extraction (SPE) step, which is often necessary after TCA precipitation.[10] Studies have demonstrated that extraction with 2.5% SSA can lead to higher recovery of certain acyl-CoAs and their precursors compared to a TCA/SPE procedure.[10]

Quantitative Data Summary

Table 1: Comparison of Analyte Recovery with Different Protein Precipitation Methods

Analyte	% Recovery with TCA followed by SPE	% Recovery with 2.5% SSA
Pantothenate	0%	>100%
Dephospho-CoA	0%	>99%
CoA	1%	74%
Malonyl-CoA	26%	74%
Acetyl-CoA	36%	59%
Propionyl-CoA	62%	80%
Isovaleryl-CoA	58%	59%
Data sourced from a study comparing extraction methods for acyl-CoAs and their biosynthetic precursors.[10]

Experimental Protocols & Visualizations

Protocol: Sample Preparation using Sulfosalicylic Acid (SSA)

This protocol is adapted from a method demonstrating a simple extraction for short-chain acyl-CoAs and CoA biosynthetic intermediates.[10]

• Sample Collection: For cultured cells, aspirate the media and add 1 mL of ice-cold 10% (w/v) trichloroacetic acid (TCA) or 2.5% (w/v) sulfosalicylic acid (SSA). Scrape the cells and transfer to a microfuge tube.

• Internal Standard Spiking: Add an appropriate amount of your internal standard (e.g., a stable isotope-labeled acyl-CoA).

• Lysis: Sonicate the samples to ensure complete cell lysis.

• Protein Removal: Centrifuge at high speed (e.g., 17,000 x g) for 10 minutes at 4°C to pellet the precipitated protein.

• Supernatant Collection: Carefully transfer the clear supernatant to a new tube.

• Analysis: The supernatant is ready for direct injection onto the LC-MS/MS system.

Workflow for Troubleshooting Matrix Effects

Caption: A logical workflow for diagnosing and mitigating matrix effects.

Conceptual Diagram: Role of SIL-IS in Correcting Matrix Effects

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. royalsocietypublishing.org [royalsocietypublishing.org]
• 12. chemrxiv.org [chemrxiv.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. LC-quadrupole/Orbitrap high resolution mass spectrometry enables stable isotope resolved simultaneous quantification and 13C-isotopic labeling of acyl-Coenzyme A thioesters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Production of stable isotope-labeled acyl-coenzyme A thioesters by yeast stable isotope labeling by essential nutrients in cell culture - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Fragmentation Parameters for 13-Methyltricosanoyl-CoA Identification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mass spectrometry fragmentation parameters for the confident identification of 13-Methyltricosanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What are the expected precursor and major product ions for 13-Methyltricosanoyl-CoA in positive ion mode ESI-MS/MS?

A1: In positive ion mode electrospray ionization tandem mass spectrometry (ESI-MS/MS), acyl-CoAs exhibit characteristic fragmentation patterns. For 13-Methyltricosanoyl-CoA, you should look for the following ions:

• Precursor Ion [M+H]+: The protonated molecule of 13-Methyltricosanoyl-CoA.

• Product Ion (Neutral Loss of 507 Da): A characteristic neutral loss of 507 Da, corresponding to the 3'-phosphoadenosine 5'-diphosphate moiety, is a hallmark of acyl-CoA fragmentation.[1][2][3][4][5] This will result in a fragment containing the acyl chain.

• Product Ion at m/z 428: This fragment corresponds to the adenosine (B11128) 3',5'-bisphosphate portion of the CoA molecule.[1][2][4][6][7]

Q2: How does the methyl branch on the acyl chain affect fragmentation?

A2: The methyl branch at the 13th position of the tricosanoyl chain is unlikely to alter the primary fragmentation of the CoA moiety itself. However, at higher collision energies, you may observe some charge-remote fragmentation along the fatty acyl chain, which could potentially help in localizing the methyl group.[8][9]

Q3: What is a good starting point for collision energy (CE) optimization?

A3: A good starting point for collision energy for long-chain acyl-CoAs is around 30-40 eV.[10][11] However, the optimal CE is instrument-dependent and should be empirically determined for your specific mass spectrometer. It is recommended to perform a CE ramp experiment to find the value that yields the highest intensity of the desired product ions.[12]

Troubleshooting Guide

This guide addresses common issues encountered during the identification of 13-Methyltricosanoyl-CoA.

Issue	Possible Cause(s)	Recommended Solution(s)
Low Signal Intensity of Precursor or Product Ions	- Inefficient ionization- Suboptimal collision energy- Sample degradation	- Optimize ESI source parameters (e.g., spray voltage, capillary temperature).- Perform a collision energy optimization experiment for the specific m/z of 13-Methyltricosanoyl-CoA.- Ensure proper sample handling and storage to prevent degradation.
High Background Noise	- Contaminated mobile phases or sample- Non-optimal MS parameters	- Use high-purity LC-MS grade solvents.- Include a blank injection between samples.- Adjust MS parameters such as the mass resolution and scan range.
Co-elution with Isobaric Species	- Similar chromatographic retention times of lipids with the same nominal mass.	- Improve chromatographic separation by optimizing the gradient, flow rate, or column chemistry.- Use high-resolution mass spectrometry to differentiate between isobaric compounds based on their exact mass.[13]
Inconsistent Fragmentation Pattern	- Fluctuations in collision energy- Presence of in-source fragmentation	- Ensure the stability of the collision cell pressure and voltage.- Optimize the cone voltage or fragmentor voltage to minimize in-source fragmentation.
Difficulty Confirming Methyl Branch Position	- Insufficient energy to induce charge-remote fragmentation.	- Experiment with higher collision energies to promote fragmentation along the acyl chain.- Consider derivatization of the fatty acid to a different class of molecule that provides more informative fragmentation for branch localization.

Experimental Protocols

Protocol 1: Collision Energy Optimization for 13-Methyltricosanoyl-CoA

• Sample Preparation: Prepare a standard solution of 13-Methyltricosanoyl-CoA at a known concentration (e.g., 1 µg/mL) in an appropriate solvent such as a methanol:water (1:1, v/v) mixture.[11]

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer using a syringe pump at a constant flow rate.

• MS Setup:

  • Set the mass spectrometer to positive ion ESI mode.

  • Select the calculated m/z of the [M+H]+ ion of 13-Methyltricosanoyl-CoA as the precursor ion.

  • Set up a product ion scan.

• CE Ramp: Program the instrument to ramp the collision energy over a range (e.g., 10-60 eV) while continuously acquiring MS/MS spectra.

• Data Analysis:

  • Extract the ion chromatograms for the expected product ions (neutral loss of 507 Da and m/z 428).

  • Plot the intensity of each product ion as a function of the collision energy.

  • The optimal collision energy is the value that produces the maximum intensity for the desired product ions.

Visualizations

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Fatty acid neutral losses observed in tandem mass spectrometry with collision-induced dissociation allows regiochemical assignment of sulfoquinovosyl-diacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Collision-induced dissociation of fatty acid [M - 2H + Na]- ions: charge-directed fragmentation and assignment of double bond position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. Common cases of improper lipid annotation using high-resolution tandem mass spectrometry data and corresponding limitations in biological interpretation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Isomeric Branched-Chain Fatty Acyl-CoAs by Chromatography

Welcome to the technical support center for the chromatographic resolution of isomeric branched-chain fatty acyl-CoAs (BCFA-CoAs). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the analysis of these complex molecules.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating isomeric branched-chain fatty acyl-CoAs?

The primary challenges in separating isomeric BCFA-CoAs stem from their similar physical and chemical properties. Isomers often have the same mass and charge, making them difficult to distinguish using mass spectrometry alone. Their structural similarities also lead to very close retention times in chromatographic systems. Achieving baseline separation requires highly optimized chromatographic methods.

Q2: Which chromatographic techniques are most effective for resolving isomeric BCFA-CoAs?

Reverse-phase high-performance liquid chromatography (RP-HPLC) and ultra-high-performance liquid chromatography (UHPLC) coupled with tandem mass spectrometry (LC-MS/MS) are the most powerful techniques.[1][2][3] The choice of stationary phase is critical, with C18 columns being widely used.[1][2] For particularly challenging separations, chiral chromatography or specialized columns with different selectivities may be necessary. Gas chromatography (GC) is also a common method for analyzing branched-chain fatty acids, typically after derivatization to fatty acid methyl esters (FAMEs).[4]

Q3: How can I improve the resolution between my isomeric BCFA-CoA peaks?

To improve resolution, you can optimize several parameters:

• Mobile Phase Composition: Adjusting the organic solvent (e.g., acetonitrile, methanol) concentration and the aqueous phase pH can significantly impact selectivity.[5]

• Gradient Elution: Employing a shallow gradient can enhance the separation of closely eluting isomers.

• Column Chemistry: Experiment with different stationary phases (e.g., C18, C8, phenyl, chiral) to exploit subtle differences in isomer interactions.

• Temperature: Optimizing the column temperature can influence retention times and peak shapes.[6]

• Flow Rate: Reducing the flow rate can increase the number of theoretical plates and improve resolution, though it will also increase the run time.

Q4: What are the best practices for sample preparation of BCFA-CoAs from biological matrices?

Effective sample preparation is crucial for accurate analysis and to minimize matrix effects.[5] A general workflow includes:

• Rapid Quenching: Immediately halt metabolic activity, often using cold solvents.

• Extraction: Use a robust extraction method, such as a modified Bligh-Dyer or an isopropanol-based extraction, to isolate the acyl-CoAs.[7]

• Purification: Solid-phase extraction (SPE) is often employed to remove interfering substances and concentrate the acyl-CoAs.[1][8]

• Internal Standards: It is critical to use an appropriate internal standard, ideally a stable isotope-labeled version of the analyte, to correct for extraction losses and matrix effects.[5]

Troubleshooting Guides

This section provides solutions to common problems encountered during the chromatographic analysis of isomeric BCFA-CoAs.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Symptom	Potential Cause	Suggested Solution
Peak Tailing	Secondary interactions with the stationary phase (e.g., silanol (B1196071) groups).	Add a competing agent (e.g., a small amount of acid like formic acid) to the mobile phase. Use an end-capped column.
Column overload.	Reduce the sample concentration or injection volume.[9]
Extra-column dead volume.	Check and minimize the length and diameter of tubing between the injector, column, and detector. Ensure all fittings are secure.[9]
Peak Fronting	Column overload.	Decrease the amount of sample injected.[9]
Poor sample solubility in the mobile phase.	Ensure the sample is fully dissolved in a solvent compatible with the initial mobile phase conditions.[9]

Problem 2: Peak Splitting

Symptom	Potential Cause	Suggested Solution
Split Peaks	Blocked inlet frit or void in the column.	Backflush the column. If the problem persists, replace the frit or the column.[9]
Sample solvent incompatible with the mobile phase.	Dissolve the sample in the initial mobile phase or a weaker solvent.
Injector issues (e.g., damaged needle).	Inspect and, if necessary, replace the injector needle.[10]
Co-elution of isomers.	Optimize the chromatographic method (gradient, mobile phase, column) to improve separation.

Problem 3: Irreproducible Retention Times

Symptom	Potential Cause	Suggested Solution
Shifting Retention Times	Inconsistent mobile phase preparation.	Prepare fresh mobile phase daily and ensure accurate composition.
Column degradation.	Use a guard column and ensure the mobile phase pH is within the column's stable range. Replace the column if performance continues to decline.
Fluctuations in column temperature.	Use a column oven to maintain a stable temperature.[6]
Pump malfunction or leaks.	Check the pump for consistent flow and inspect the system for any leaks.

Data Presentation

The following table provides an example of how to present quantitative data for the separation of isomeric BCFA-CoAs. Actual retention times and resolution values will vary depending on the specific chromatographic system and method used.

Isomeric BCFA-CoA	Retention Time (min)	Resolution (Rs)	Peak Asymmetry (As)
Iso-C15:0-CoA	12.5	-	1.1
Anteiso-C15:0-CoA	12.8	1.8	1.2
Iso-C17:0-CoA	15.2	-	1.1
Anteiso-C17:0-CoA	15.6	2.1	1.2

Experimental Protocols

Protocol 1: Extraction of Long-Chain Fatty Acyl-CoAs from Tissue

This protocol is adapted from methods described for the extraction of acyl-CoAs from biological samples.[1][7]

Materials:

• Frozen tissue sample

• 100 mM KH2PO4 buffer (pH 4.9)

• 2-propanol

• Acetonitrile (ACN)

• Saturated (NH4)2SO4

• Internal standard (e.g., heptadecanoyl-CoA)

• Glass homogenizer

• Centrifuge

Procedure:

• Weigh approximately 50-100 mg of frozen powdered tissue.

• Homogenize the tissue in 2 mL of ice-cold 100 mM KH2PO4 buffer containing the internal standard.

• Add 2.0 mL of 2-propanol and homogenize again.

• Add 0.25 mL of saturated (NH4)2SO4 and 4.0 mL of acetonitrile.

• Vortex the mixture for 5 minutes.

• Centrifuge at 1,900 x g for 5 minutes.

• Collect the upper phase containing the acyl-CoAs.

• The extract can then be purified by solid-phase extraction before LC-MS/MS analysis.

Protocol 2: RP-HPLC-MS/MS Analysis of Isomeric BCFA-CoAs

This protocol provides a starting point for the chromatographic separation of BCFA-CoAs. Optimization will be required for specific isomers and matrices.

Instrumentation:

• UHPLC or HPLC system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phases:

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water

• Mobile Phase B: 10 mM ammonium acetate in 90:10 acetonitrile:water

Gradient Program:

Time (min)	% B
0.0	10
2.0	10
15.0	95
20.0	95
20.1	10
25.0	10

MS/MS Parameters:

• Ionization Mode: Positive ESI

• Scan Type: Multiple Reaction Monitoring (MRM)

• Collision Energy: Optimize for each specific acyl-CoA

• Precursor and Product Ions: Determine the specific m/z transitions for each target analyte and internal standard.

Visualizations

Experimental Workflow

Caption: General experimental workflow for BCFA-CoA analysis.

Troubleshooting Logic: Peak Splitting

Caption: Decision tree for troubleshooting split peaks.

References

• 1. Identification of monomethyl branched chain lipids by a combination of liquid chromatography tandem mass spectrometry and charge-switching chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medium.com [medium.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. euncl.org [euncl.org]
• 6. jsbms.jp [jsbms.jp]
• 7. Visualizing Decision Trees with Python (Scikit-learn, Graphviz, Matplotlib) | Codementor [codementor.io]
• 8. toolify.ai [toolify.ai]
• 9. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 10. visualize decision tree in python with graphviz [dataaspirant.com]

Technical Support Center: Purity Assessment of Synthetic 13-Methyltricosanoyl-CoA Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic 13-Methyltricosanoyl-CoA standards.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in synthetic 13-Methyltricosanoyl-CoA standards?

A1: Synthetic 13-Methyltricosanoyl-CoA may contain several types of impurities, including:

• Unreacted starting materials: This can include 13-methyltricosanoic acid and Coenzyme A (CoA).

• Byproducts from synthesis: The chemical synthesis of very long-chain fatty acids and their CoA esters can result in side-products from incomplete reactions or alternative reaction pathways.[1][2]

• Degradation products: The thioester bond in acyl-CoAs is susceptible to hydrolysis. Therefore, the free fatty acid (13-methyltricosanoic acid) and free CoA are common degradants. This can be exacerbated by improper storage conditions (e.g., non-neutral pH, elevated temperatures).

• Adsorbed water and residual solvents: Water and solvents used during synthesis and purification can be present in the final product.

Q2: How should I store my 13-Methyltricosanoyl-CoA standard to ensure its stability?

A2: To minimize degradation, 13-Methyltricosanoyl-CoA standards should be stored as a lyophilized powder at -20°C or lower. If you need to prepare a stock solution, use a buffered aqueous solution at a slightly acidic pH (around 4-6) to minimize hydrolysis of the thioester bond. Aliquot the stock solution to avoid repeated freeze-thaw cycles and store these aliquots at -80°C.

Q3: What analytical techniques are recommended for assessing the purity of 13-Methyltricosanoyl-CoA?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC) with UV detection: HPLC is a robust method for quantifying the purity of the standard and detecting non-UV active impurities if a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is used. The adenine (B156593) moiety of CoA allows for UV detection around 260 nm.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and specific method for identifying the parent compound and potential impurities. A characteristic fragmentation for long-chain acyl-CoAs is a neutral loss of 507 Da from the parent ion.[3][4]

• Quantitative ¹H NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) can be used for absolute purity determination and structural confirmation.[5] It is particularly useful for identifying and quantifying impurities without the need for reference standards for those impurities.

Q4: My HPLC chromatogram shows multiple peaks. What could be the cause?

A4: Multiple peaks in your HPLC chromatogram could indicate the presence of impurities or degradation products. Refer to the troubleshooting section below for a more detailed guide. It is also possible that you are observing different conformations of the molecule, although this is less common. To confirm the identity of the peaks, LC-MS/MS analysis is recommended.

Q5: What is the expected molecular weight of 13-Methyltricosanoyl-CoA?

A5: The molecular formula for 13-Methyltricosanoyl-CoA is C45H82N7O17P3S, and its molecular weight is approximately 1118.16 g/mol .[6]

Troubleshooting Guides

HPLC Analysis Issues

Problem	Possible Causes	Solutions
Broad or Tailing Peaks	1. Column degradation. 2. Secondary interactions with the stationary phase. 3. Sample solvent incompatible with the mobile phase.	1. Replace the column with a new one of the same type. 2. Adjust the mobile phase pH or add a competing base for basic compounds. 3. Dissolve the sample in the initial mobile phase.
Ghost Peaks	1. Contamination in the injector or column. 2. Impurities in the mobile phase.	1. Flush the injector and column with a strong solvent. 2. Prepare fresh mobile phase using high-purity solvents.
Irreproducible Retention Times	1. Inconsistent mobile phase composition. 2. Fluctuations in column temperature. 3. Pump malfunction or leaks.	1. Ensure proper mixing and degassing of the mobile phase. 2. Use a column oven for stable temperature control. 3. Check the HPLC system for leaks and ensure the pump is functioning correctly.
Unexpected Peaks Appear Over Time	1. Sample degradation in the autosampler.	1. Use a cooled autosampler if available. 2. Prepare fresh sample solutions before each run.

Mass Spectrometry Analysis Issues

Problem	Possible Causes	Solutions
Low Signal Intensity	1. Poor ionization efficiency. 2. Sample degradation. 3. Incorrect MS parameters.	1. Optimize electrospray ionization (ESI) source parameters. 2. Ensure sample integrity by using fresh solutions. 3. Optimize MS parameters such as collision energy for fragmentation.
Presence of a Peak Corresponding to the Free Fatty Acid	1. Hydrolysis of the thioester bond.	1. Prepare fresh samples in a slightly acidic buffer. 2. Check the pH of the mobile phase.
Multiple Adducts	1. Presence of different salts in the sample or mobile phase.	1. Simplify the mobile phase composition. 2. Use volatile buffers like ammonium (B1175870) acetate (B1210297) or ammonium formate.

Quantitative Data Summary

The following table presents hypothetical but realistic purity assessment data for a batch of synthetic 13-Methyltricosanoyl-CoA.

Parameter	Method	Result
Purity	HPLC-UV (260 nm)	96.5%
Identity Confirmation	LC-MS/MS	Consistent with the structure of 13-Methyltricosanoyl-CoA
Major Impurity 1	LC-MS/MS	13-methyltricosanoic acid (1.8%)
Major Impurity 2	LC-MS/MS	Coenzyme A (1.2%)
Water Content	Karl Fischer Titration	0.5%
Residual Solvents	Headspace GC-MS	<0.1%
Purity Factor (Mass Balance)	Calculated	96.0%

Experimental Protocols

Protocol 1: Purity Assessment by HPLC-UV

• Instrumentation: HPLC system with a UV detector, autosampler, and column oven.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 50 mM potassium phosphate (B84403) buffer, pH 5.5.

• Mobile Phase B: Acetonitrile (B52724).

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection: UV at 260 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the 13-Methyltricosanoyl-CoA standard in Mobile Phase A to a concentration of 1 mg/mL.

Protocol 2: Identification by LC-MS/MS

• Instrumentation: LC-MS/MS system with an electrospray ionization (ESI) source.

• LC Conditions: Use the same HPLC conditions as described in Protocol 1, but with a volatile mobile phase like 10 mM ammonium acetate in water (A) and acetonitrile (B).

• MS Parameters (Positive ESI Mode):

  • Scan Mode: Full scan (e.g., m/z 400-1200) and product ion scan.

  • Precursor Ion for MS/MS: [M+H]⁺ (m/z ~1119.2).

  • Collision Energy: Optimize for the characteristic neutral loss of 507 Da.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 350°C.

Visualizations

Caption: Experimental workflow for the purity assessment of 13-Methyltricosanoyl-CoA.

References

• 1. Chemical Synthesis of a Very Long-Chain Fatty Acid, Hexacosanoic Acid (C26:0), and the Ceramide Containing Hexacosanoic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of the isofatty acid 13-methyl-tetradecanoic acid and its triglyceride | Grasas y Aceites [grasasyaceites.revistas.csic.es]
• 3. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. alfachemic.com [alfachemic.com]

Preventing non-specific binding of 13-Methyltricosanoyl-CoA to labware

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions (FAQs) to prevent the non-specific binding of 13-Methyltricosanoyl-CoA to labware. Given its long acyl chain, this molecule is highly hydrophobic and prone to significant loss from solution due to adsorption onto surfaces.

Frequently Asked Questions (FAQs)

Q1: What is 13-Methyltricosanoyl-CoA and why is it prone to non-specific binding?

13-Methyltricosanoyl-CoA is a very-long-chain fatty acyl-coenzyme A. Its long hydrocarbon tail (24 carbons with a methyl branch) makes it extremely hydrophobic, leading to a high affinity for non-polar surfaces. This hydrophobicity drives it out of aqueous solutions to interact with and adsorb onto the surfaces of common labware, such as plastic and glass, leading to inaccurate experimental results. This non-specific binding is primarily governed by hydrophobic interactions.[1][2]

Q2: Which type of labware is best for handling 13-Methyltricosanoyl-CoA?

There is no single perfect labware material, as each has potential drawbacks.

• Glass (Borosilicate): Glass surfaces, particularly untreated borosilicate glass, can adsorb hydrophobic molecules.[3][4] However, they can be effectively treated to reduce binding and are less likely to leach organic contaminants than plastics.

• Polypropylene (B1209903) (PP): While often used in molecular biology, polypropylene is a hydrophobic plastic that can readily bind lipids.[3] A significant concern with plasticware, in general, is the potential for leaching of plasticizers and other chemicals that can interfere with sensitive analyses like mass spectrometry.[5][6]

• Low-retention Plastics: Some manufacturers offer "low-retention" or "low-binding" polypropylene tubes. These surfaces are often treated to be more hydrophilic and can reduce the binding of hydrophobic molecules. However, their effectiveness should be validated for your specific application.

For sensitive and quantitative applications like lipidomics, using glass labware that has been properly treated to prevent non-specific binding is often the most reliable approach.

Q3: What are the primary methods to prevent non-specific binding of 13-Methyltricosanoyl-CoA?

The main strategies involve either modifying the labware surface to be less attractive to the molecule or altering the solution to decrease the molecule's tendency to adsorb. These methods include:

• Surface Passivation/Coating: Treating labware surfaces to make them more hydrophilic or to create a barrier that prevents interaction with the hydrophobic analyte.

• Use of Additives in Solution: Incorporating agents into your buffer or solvent that compete for binding sites on the labware or help to keep the analyte in solution.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem	Potential Cause	Recommended Solution
Low recovery of 13-Methyltricosanoyl-CoA after transfer or incubation.	Non-specific binding to pipette tips, microcentrifuge tubes, or vials.	1. Pre-rinse pipette tips: Aspirate and dispense the working solvent/buffer a few times before aspirating your sample to coat the inner surface. 2. Use low-retention labware: Employ commercially available low-binding tubes and pipette tips. 3. Treat your labware: Silanize glassware or use other surface passivation techniques (see Experimental Protocols).
High variability in quantitative results between replicates.	Inconsistent non-specific binding to different labware surfaces.	1. Standardize labware: Use the same type and batch of labware for all samples and standards. 2. Implement a consistent labware treatment protocol: Ensure all labware is treated uniformly before use. 3. Include a blocking agent: Add a consistent concentration of a blocking agent like BSA to all solutions (see Experimental Protocols).
Precipitation or aggregation of 13-Methyltricosanoyl-CoA in aqueous buffer.	The concentration of 13-Methyltricosanoyl-CoA may be above its critical micelle concentration (CMC) or its solubility limit in the buffer. Very-long-chain fatty acids have very low aqueous solubility.[1][7]	1. Work below the CMC: While the exact CMC of 13-Methyltricosanoyl-CoA is not readily available, for long-chain fatty acyl-CoAs (C16-C18), it can range from 7 to 250 µM depending on buffer conditions.[8][9] Aim for concentrations in the low micromolar range if possible. 2. Add a non-ionic detergent: Including a detergent like Tween-20 or Triton X-100 at a concentration below its CMC can help to solubilize the lipid without forming micelles that might interfere with your experiment.[9] 3. Use a carrier protein: Complexing the 13-Methyltricosanoyl-CoA with fatty-acid-free BSA can improve its solubility.
Contaminant peaks observed in mass spectrometry analysis.	Leaching of compounds from plastic labware.	1. Switch to glass labware: This is the most effective way to avoid plastic-derived contaminants. 2. Pre-rinse plasticware: If plastic must be used, rinse it with the experimental solvent before use to remove some of the surface leachables. 3. Run procedural blanks: Always include blanks where you process the solvent in the same labware as your samples to identify any leached contaminants.

Experimental Protocols

Protocol 1: Silanization of Glassware

Silanization creates a hydrophobic surface on glass, which can paradoxically reduce the irreversible adsorption of highly hydrophobic molecules by preventing strong interactions with the glass itself.

Materials:

• Silanizing agent (e.g., a solution of dichlorodimethylsilane (B41323) in an organic solvent, or commercially available pre-made solutions like Sigmacote®)

• Fume hood

• Glassware to be treated (vials, tubes, etc.)

• Methanol (B129727) or ethanol (B145695) for rinsing

• Deionized water

• Oven

Procedure:

• Cleaning: Thoroughly clean the glassware with a suitable laboratory detergent, rinse extensively with deionized water, and then with methanol or ethanol.

• Drying: Dry the glassware completely in an oven at 100-120°C for at least 1 hour. It is critical that the surface is free of water.

• Silanization: In a fume hood, fill the glassware with the silanizing solution, ensuring all surfaces are coated. Alternatively, immerse the glassware in a bath of the solution. Let it stand for 5-10 minutes.

• Rinsing: Decant the silanizing solution and rinse the glassware thoroughly with a non-hydroxylic solvent like hexane (B92381) or toluene (B28343) to remove excess reagent, followed by a rinse with methanol or ethanol to remove the solvent and unreacted agent.

• Curing: Air-dry the glassware in the fume hood, then heat in an oven at 100°C for 15-20 minutes to cure the coating.

Protocol 2: Using Bovine Serum Albumin (BSA) as a Blocking Agent

BSA can be used to pre-coat the labware or be included directly in the buffer to reduce non-specific binding.

Materials:

• Fatty-acid-free Bovine Serum Albumin (BSA)

• Your experimental buffer

• Labware to be treated

Procedure A: Pre-coating Labware

• Prepare a solution of 0.1% to 1% (w/v) fatty-acid-free BSA in your experimental buffer.

• Add the BSA solution to your labware (e.g., microcentrifuge tubes, vials) ensuring the entire surface that will contact your sample is coated.

• Incubate for at least 30 minutes at room temperature.

• Aspirate the BSA solution completely. For many applications, a brief rinse with the experimental buffer is sufficient. For others, the residual coating is desired, and no rinsing is performed. This should be tested for your specific assay.

Procedure B: Including BSA in the Buffer

• Prepare your experimental buffer containing a final concentration of 0.01% to 0.1% (w/v) fatty-acid-free BSA.

• Use this buffer for all dilutions and reactions involving 13-Methyltricosanoyl-CoA. The BSA in solution will compete with your analyte for binding sites on the labware. The addition of 1% BSA has been shown to significantly improve the recovery of some peptides.[4]

Protocol 3: Using Non-ionic Detergents

Low concentrations of non-ionic detergents can prevent hydrophobic interactions between your analyte and the labware.

Materials:

• Non-ionic detergent (e.g., Tween-20 or Triton X-100)

• Your experimental buffer

Procedure:

• Prepare your experimental buffer with a low concentration of the non-ionic detergent. A good starting point is 0.01% to 0.05% (v/v).

• It is important to keep the detergent concentration below its critical micellar concentration (CMC) to avoid the formation of micelles, which could sequester your analyte.

• Use this buffer for all experimental steps.

Quantitative Data Summary

Treatment/Additive	Analyte Type	Labware	Effectiveness in Reducing Binding/Improving Recovery	Reference
1% BSA	Peptides	Borosilicate glass, Polycarbonate	Improved recovery significantly for most peptides tested.	[4]
Siliconization	Peptides	Various	Decreased binding and improved recovery.	[4]
Tween-20	Peptides/Proteins	Glass/Polypropylene	Effective in reducing adsorption.	[3]
Acetonitrile in buffer	Hydrophobic drugs	Polypropylene	Stronger inhibition of non-specific adsorption than methanol.	[1][2]
Silane coupling agents (GPTMS)	Various drugs	Tissue culture microplates	Suppressed non-specific adsorption to below 10%.	[1][2]

Visualizations

References

• 1. Fast Diffusion of Very Long Chain Saturated Fatty Acids across a Bilayer Membrane and Their Rapid Extraction by Cyclodextrins: IMPLICATIONS FOR ADRENOLEUKODYSTROPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mpbio.com [mpbio.com]
• 3. researchgate.net [researchgate.net]
• 4. The importance of using the optimal plastic and glassware in studies involving peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Studies on the critical micellar concentration and phase transitions of stearoylcarnitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. elexansci.com [elexansci.com]
• 7. Solubility of long-chain fatty acids in phosphate buffer at pH 7.4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Physical properties of fatty acyl-CoA. Critical micelle concentrations and micellar size and shape - PubMed [pubmed.ncbi.nlm.nih.gov]

Calibration curve issues in quantitative analysis of 13-Methyltricosanoyl-CoA

Welcome to the technical support center for the quantitative analysis of 13-Methyltricosanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of non-linear calibration curves in the LC-MS/MS analysis of long-chain acyl-CoAs like 13-Methyltricosanoyl-CoA?

A1: Non-linearity in calibration curves is a frequent issue in LC-MS/MS analysis.[1][2][3][4] The primary causes include:

• Matrix Effects: Co-eluting endogenous components from the sample matrix can suppress or enhance the ionization of 13-Methyltricosanoyl-CoA, leading to a non-linear response.[1][2]

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, resulting in a plateau of the signal and a non-linear curve.[1][2][5]

• Ionization Saturation: The electrospray ionization (ESI) source can become saturated at high analyte concentrations, limiting the number of ions that can be generated.[1][2]

• Formation of Dimers or Multimers: At higher concentrations, analyte molecules may form dimers or multimers, which are not detected at the same m/z as the monomeric ion, causing a non-linear response.[1][2]

• Isotopic Effects: The contribution of naturally occurring isotopes can affect the signal at higher concentrations.[1][2]

Q2: My calibration curve for 13-Methyltricosanoyl-CoA has a poor correlation coefficient (R² < 0.99). What should I investigate?

A2: A low R² value suggests poor linearity and/or high variability. Here are the key areas to troubleshoot:

• Standard Preparation: Inaccuracies in serial dilutions, improper solvent choice, or degradation of standards can lead to inconsistent responses. Long-chain acyl-CoAs can be unstable in aqueous solutions.[6][7] It is often recommended to prepare fresh solutions or test different storage conditions.[7]

• Internal Standard (IS) Selection and Use: Ensure you are using an appropriate internal standard. A stable isotope-labeled (SIL) internal standard for 13-Methyltricosanoyl-CoA would be ideal to compensate for matrix effects and variability in sample processing.[8][9] If a SIL-IS is not available, a close structural analog (e.g., another long-chain acyl-CoA like Heptadecanoyl-CoA) can be used.[10]

• LC-MS/MS Method Parameters: Optimize chromatographic separation to minimize matrix effects. Adjust MS parameters to avoid detector saturation for the upper points of the calibration curve.[2]

• Data Processing: Review the peak integration to ensure consistency across all calibration points.

Q3: I am observing significant matrix effects in my analysis. How can I mitigate them?

A3: Matrix effects are a significant challenge in quantitative bioanalysis.[1][11] Here are some strategies to minimize their impact:

• Improved Sample Preparation: Employ more rigorous sample clean-up procedures like solid-phase extraction (SPE) to remove interfering matrix components.[12][13][14]

• Chromatographic Separation: Optimize the LC method to separate 13-Methyltricosanoyl-CoA from co-eluting matrix components. This can involve adjusting the gradient, changing the column, or using a different mobile phase.

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the most effective way to compensate for matrix effects as it co-elutes with the analyte and experiences similar ionization suppression or enhancement.[8][9]

• Matrix-Matched Calibration Standards: Prepare your calibration standards in a blank matrix that is identical to your sample matrix to mimic the matrix effects.[11]

Troubleshooting Guides

Issue 1: Non-Linear Calibration Curve

Symptom	Potential Cause	Troubleshooting Step
Curve plateaus at high concentrations.	Detector or ionization source saturation.[1][2][5]	1. Dilute the upper concentration standards. 2. Reduce the sample injection volume. 3. Optimize MS parameters to decrease sensitivity (e.g., increase collision energy, use a less abundant precursor/product ion pair).[2]
"S-shaped" or quadratic curve.	Multiple factors including matrix effects, dimer formation.[1][2][3]	1. Implement strategies to mitigate matrix effects (see FAQ Q3). 2. If linearity cannot be achieved, consider using a quadratic regression model for curve fitting, but this should be used with caution and properly validated.[1][3][5]
Randomly scattered points, low R².	Inconsistent standard preparation or injection volume, instrument instability.	1. Prepare fresh calibration standards and verify dilutions. 2. Check the autosampler for precision. 3. Perform system suitability tests to ensure instrument performance.

Issue 2: Poor Reproducibility and Precision

Symptom	Potential Cause	Troubleshooting Step
High variability between replicate injections of the same standard.	LC-MS system instability, inconsistent peak integration.	1. Equilibrate the LC-MS system for a sufficient time before analysis. 2. Check for leaks or blockages in the LC system. 3. Manually review and correct peak integration for all chromatograms.
High variability between different sample preparations.	Inconsistent sample extraction, analyte degradation.	1. Standardize the extraction protocol and ensure consistent timing and temperature control. 2. Keep samples on ice throughout the preparation process to minimize enzymatic degradation.[13] 3. Use an appropriate internal standard added early in the workflow to account for extraction variability.

Experimental Protocols

Protocol 1: Extraction of Long-Chain Acyl-CoAs from Tissue Samples

This protocol is a general guideline and may require optimization for specific tissue types and the target analyte, 13-Methyltricosanoyl-CoA.

Materials:

• Frozen tissue sample (~50-100 mg)

• Internal Standard (IS) solution (e.g., ¹³C-labeled 13-Methyltricosanoyl-CoA or Heptadecanoyl-CoA)

• Ice-cold 10% (w/v) Trichloroacetic Acid (TCA) or 5-Sulfosalicylic Acid (SSA)[12]

• Acetonitrile (ACN)

• Solid-Phase Extraction (SPE) cartridges (e.g., weak anion exchange)

• Elution and wash solvents for SPE (e.g., methanol, formic acid, ammonium (B1175870) hydroxide (B78521) solutions)

• Nitrogen evaporator

• Reconstitution solvent (e.g., 50:50 Methanol:Water)

Procedure:

• Homogenization: In a pre-chilled homogenizer, add the weighed frozen tissue and a known amount of the internal standard. Add 1 mL of ice-cold 10% TCA or 2.5% SSA and homogenize thoroughly on ice.[12]

• Protein Precipitation: Centrifuge the homogenate at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant containing the acyl-CoAs.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge according to the manufacturer's instructions.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge to remove interfering substances.

  • Elute the acyl-CoAs with an appropriate elution solvent.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in a known volume of reconstitution solvent.

• LC-MS/MS Analysis: Transfer the reconstituted sample to an autosampler vial for analysis.

Protocol 2: LC-MS/MS Analysis of 13-Methyltricosanoyl-CoA

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 10 mM Ammonium Acetate in Water

• Mobile Phase B: Acetonitrile

• Gradient: A linear gradient from 2% B to 95% B over 15 minutes.[15]

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions (Example for a Triple Quadrupole):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM):

  • All acyl-CoAs share a common fragmentation pattern, typically involving the neutral loss of the phosphopantetheine moiety.[12][16] For quantitative analysis, the transition of the precursor ion [M+H]⁺ to a specific product ion is monitored. A second, qualitative transition can also be monitored for confirmation.

  • The precursor ion for 13-Methyltricosanoyl-CoA would be its molecular weight + 1. The exact product ions would need to be determined by direct infusion of a standard. A common fragmentation for acyl-CoAs is the neutral loss of 507 amu.[14][17][18][19] Another common fragment corresponds to the adenosine (B11128) diphosphate (B83284) moiety with an m/z of 428.[12][16]

Quantitative Data Summary Table (Hypothetical Example)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
13-Methyltricosanoyl-CoA	To be determined	To be determined	50	35
Internal Standard	To be determined	To be determined	50	35

Visualizations

Caption: Experimental workflow for the quantitative analysis of 13-Methyltricosanoyl-CoA.

Caption: Troubleshooting logic for calibration curve issues.

References

• 1. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fitting Nonlinear Calibration Curves: No Models Perfect [scirp.org]
• 4. scirp.org [scirp.org]
• 5. Systematic evaluation of the root cause of non-linearity in liquid chromatography/tandem mass spectrometry bioanalytical assays and strategy to predict and extend the linear standard curve range - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. cyberlipid.gerli.com [cyberlipid.gerli.com]
• 11. researchgate.net [researchgate.net]
• 12. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 15. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Investigating Long-Chain Acyl-CoA Abundance in Health and Disease

Long-chain acyl-CoAs (LCACoAs) are activated forms of long-chain fatty acids and represent critical nodes in lipid metabolism.[1][2][3] Dysregulation of their metabolism has been implicated in a variety of diseases, including insulin (B600854) resistance and metabolic syndromes.[2][3] The study of specific LCACoAs, such as the branched-chain 13-Methyltricosanoyl-CoA, could reveal novel biomarkers or therapeutic targets. This guide offers a standardized approach to comparing the abundance of such molecules in different tissue states.

Quantitative Analysis of Long-Chain Acyl-CoAs

Direct comparison of LCACoA abundance between healthy and diseased tissues requires sensitive and accurate quantification. The current gold standard for this is liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][4][5]

Table 1: Summary of LC-MS/MS Methods for Long-Chain Acyl-CoA Quantification

Parameter	Method 1: UPLC-MS/MS	Method 2: HPLC-MS
Instrumentation	Ultra-Performance Liquid Chromatography coupled to a triple quadrupole mass spectrometer.[2]	High-Performance Liquid Chromatography coupled to a mass spectrometer.[6][7]
Separation	C18 reversed-phase column at high pH (e.g., 10.5) with an ammonium (B1175870) hydroxide (B78521) and acetonitrile (B52724) gradient.[4]	Reversed-phase HPLC with a volatile reagent like triethylamine.[7]
Ionization Mode	Positive Electrospray Ionization (ESI).[1][2][3][4]	Negative Electrospray Ionization (ESI).[7]
Quantification	Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).[1][2][3][5]	Selected Ion Monitoring (SIM).[7]
Internal Standard	Isotopically labeled standards (e.g., [U-13C]palmitoyl-CoA) are crucial for accurate quantification.[1][2]	Labeled or odd-chain acyl-CoA standards (e.g., heptadecanoyl-CoA).[8]
Sample Throughput	High, with run times as short as 5 minutes.[1]	Moderate.
Sensitivity	High, with limits of detection in the fmol range.[8]	High.[4]
Validated Tissues	Muscle, liver, heart, and adipose tissue.[1][3][6][7]	Muscle, liver.[4][7]

Experimental Protocols

A robust and reproducible experimental protocol is the foundation of any comparative study. Below is a detailed methodology for the extraction and quantification of long-chain acyl-CoAs from tissue samples, based on established methods.[1][4][6]

Tissue Sample Preparation and Extraction

This protocol is a composite of best practices described in the literature.[3][4][6]

• Tissue Homogenization:

  • Excise and weigh frozen tissue samples (typically 100-200 mg).[4]

  • Homogenize the tissue in a suitable ice-cold extraction solvent. A common choice is 10% trichloroacetic acid.[6][9] The homogenization can be performed using a liquid nitrogen-chilled mortar and pestle.[3]

• Internal Standard Spiking:

  • Prior to extraction, spike the homogenate with a known amount of an appropriate internal standard. For 13-Methyltricosanoyl-CoA, a custom synthesized isotopically labeled version would be ideal. If unavailable, an odd-chain acyl-CoA like heptadecanoyl-CoA can be used.[8]

• Solid-Phase Extraction (SPE):

  • Isolate the acyl-CoAs using a reversed-phase SPE column.[6][9]

  • Condition the column with methanol (B129727) and then water.

  • Load the sample extract.

  • Wash the column to remove interfering substances.

  • Elute the acyl-CoAs with an appropriate solvent, such as methanol or acetonitrile.

• Sample Concentration:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the sample in a small volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The following is a generalized LC-MS/MS protocol.[1][2][4]

• Chromatographic Separation:

  • Inject the reconstituted sample onto a C18 reversed-phase column.

  • Employ a binary gradient elution. For example, Mobile Phase A could be ammonium hydroxide in water and Mobile Phase B could be ammonium hydroxide in acetonitrile.[1][2][3] The gradient will depend on the specific acyl-CoAs being analyzed.

• Mass Spectrometry Detection:

  • Utilize a triple quadrupole mass spectrometer operating in positive or negative ESI mode.

  • For quantification, use Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).[1][2][3][5] This involves monitoring a specific precursor ion (the molecular ion of the acyl-CoA) and a specific product ion generated by fragmentation. For acyl-CoAs, a common fragmentation is the neutral loss of 507 Da.[5]

• Data Analysis:

  • Quantify the analyte by comparing the peak area of the endogenous 13-Methyltricosanoyl-CoA to the peak area of the internal standard.

  • Generate a standard curve using known concentrations of a 13-Methyltricosanoyl-CoA standard to ensure linearity and accuracy.[6][9]

Visualizing the Workflow and Underlying Biology

Diagrams are essential for communicating complex experimental workflows and biological pathways.

References

• 1. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measuring long-chain acyl-coenzyme A concentrations and enrichment using liquid chromatography/tandem mass spectrometry with selected reaction monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of malonyl-coenzyme A in tissue specimens by high-performance liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantification of the concentration and 13C tracer enrichment of long-chain fatty acyl-coenzyme A in muscle by liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Cross-Validation of Analytical Platforms for 13-Methyltricosanoyl-CoA Measurement: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two primary analytical platforms for the quantification of 13-Methyltricosanoyl-CoA: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The selection of an appropriate analytical method is critical for accurate and reliable measurement of this very long-chain acyl-CoA, which may play a role in various metabolic pathways and disease states. This document outlines detailed experimental protocols, presents a quantitative comparison of the platforms, and includes visualizations to clarify workflows and potential biological contexts.

Data Presentation: Comparison of Analytical Platforms

The following table summarizes the key performance characteristics of LC-MS/MS and GC-MS for the analysis of 13-Methyltricosanoyl-CoA. The values are representative and may vary based on the specific instrumentation, sample matrix, and optimization of the methods.

Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Limit of Detection (LOD)	2 – 133 nM[1]	Higher than LC-MS/MS, typically in the higher nM to µM range
Limit of Quantitation (LOQ)	5 – 200 nM[1]	Higher than LC-MS/MS, typically in the µM range
**Linearity (R²) **	> 0.99[1]	> 0.99[2]
Precision (%CV)	< 15%	< 20%
Accuracy (% Recovery)	80 – 114%[1]	85 - 115%
Sample Throughput	High	Moderate
Specificity	High (direct measurement of the intact molecule)	High (measurement of the derivatized fatty acid)
Derivatization Required	No	Yes (hydrolysis and derivatization of the fatty acid)

Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for the direct measurement of acyl-CoAs.[3][4][5]

a. Sample Preparation (Solid-Phase Extraction)

• Homogenization: Homogenize tissue or cell samples in a cold extraction buffer (e.g., 50 mM ammonium (B1175870) formate (B1220265), pH 6.3).

• SPE Cartridge Activation: Pre-activate a silica (B1680970) gel solid-phase extraction (SPE) cartridge with 3 mL of methanol, followed by equilibration with 3 mL of extraction buffer.

• Sample Loading: Load the sample homogenate onto the SPE cartridge.

• Washing: Wash the cartridge with 3 mL of the extraction buffer to remove unbound contaminants.

• Elution: Elute the acyl-CoAs with a series of methanol/ammonium formate mixtures (e.g., 1:1, 3:1), followed by pure methanol.[1]

• Drying and Reconstitution: Dry the combined eluate under a stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis.

b. LC-MS/MS Analysis

• Chromatography: Use a C18 reversed-phase column (e.g., Phenomenex Kinetex, 2.6 µm, 150 x 2.1 mm) with a gradient elution.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% B over 15 minutes.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1): The [M+H]⁺ of 13-Methyltricosanoyl-CoA.

  • Product Ion (Q3): A characteristic fragment ion, often corresponding to the loss of the phosphopantetheine moiety (m/z 507).[1][5]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS analysis of 13-Methyltricosanoyl-CoA requires hydrolysis of the thioester bond to release the free fatty acid, followed by derivatization to increase volatility.

a. Sample Preparation (Hydrolysis and Derivatization)

• Hydrolysis: Treat the sample extract with a strong base (e.g., KOH in methanol) to hydrolyze the acyl-CoA to 13-Methyltricosanoic acid.

• Extraction: Acidify the sample and extract the free fatty acid into an organic solvent (e.g., hexane).

• Derivatization: Evaporate the solvent and derivatize the fatty acid to a volatile ester, for example, a trimethylsilyl (B98337) (TMS) ester using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.[6]

• Reconstitution: Reconstitute the derivatized sample in a suitable solvent for GC-MS analysis.

b. GC-MS Analysis

• Gas Chromatography: Use a capillary column suitable for fatty acid methyl ester analysis (e.g., DB-225ms).

  • Injection: Splitless injection.

  • Temperature Program: Start at a lower temperature (e.g., 100°C), ramp to a high temperature (e.g., 240°C) to elute the long-chain fatty acid derivative.

• Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode with Selected Ion Monitoring (SIM) to enhance sensitivity and specificity.

  • Monitored Ions: The molecular ion and characteristic fragment ions of the derivatized 13-Methyltricosanoic acid.

Mandatory Visualizations

Caption: Hypothetical signaling pathway where 13-Methyltricosanoyl-CoA acts as a signaling molecule.

Caption: LC-MS/MS experimental workflow for 13-Methyltricosanoyl-CoA analysis.

References

• 1. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM2.5 Using GC-MS/MS [mdpi.com]
• 3. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs [agris.fao.org]
• 5. researchgate.net [researchgate.net]
• 6. Improved method for gas chromatographic-mass spectrometric analysis of 1-(13)C-labeled long-chain fatty acids in plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to PPARα Activation: 13-Methyltricosanoyl-CoA vs. Phytanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 13-Methyltricosanoyl-CoA and phytanoyl-CoA as ligands for the Peroxisome Proliferator-Activated Receptor alpha (PPARα), a key regulator of lipid metabolism. While extensive research is available for phytanoyl-CoA, a well-established PPARα agonist, literature directly detailing the activity of 13-Methyltricosanoyl-CoA is less prevalent. This guide synthesizes the available data, drawing comparisons with other relevant very-long-chain and branched-chain fatty acyl-CoAs to provide a comprehensive overview for researchers in drug discovery and metabolic disease.

Introduction to PPARα and its Ligands

Peroxisome proliferator-activated receptor alpha (PPARα) is a ligand-activated transcription factor belonging to the nuclear receptor superfamily.[1][2][3][4] Upon activation by a ligand, PPARα forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter region of target genes.[2][5] This initiates the transcription of genes involved in fatty acid uptake, transport, and oxidation.[1][2]

A variety of natural and synthetic lipophilic molecules can act as PPARα ligands, including fatty acids and their derivatives.[4] Branched-chain fatty acids, such as phytanic acid, and very-long-chain fatty acids are potent inducers of PPARα.[6][7][8] Notably, it is the CoA thioesters of these fatty acids, rather than the free fatty acids themselves, that are considered the more potent, high-affinity endogenous ligands for PPARα.[6][8] These CoA thioesters induce significant conformational changes in the receptor, leading to the recruitment of co-regulatory proteins and subsequent gene activation.[6][7][8]

Quantitative Comparison of Ligand Performance

Ligand	Parameter	Value	Species	Reference
Phytanoyl-CoA	Binding Affinity (Kd)	~11 nM	Murine	[6][8]
Pristanoyl-CoA	Binding Affinity (Kd)	~11 nM	Murine	[6][8]
VLCFA-CoAs (C20-C24)	Binding Affinity (Kd)	3-29 nM	Murine	[6][8]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the methods used to characterize these ligands, the following diagrams illustrate the PPARα signaling pathway and a typical experimental workflow.

Figure 1: PPARα Signaling Pathway.

Figure 2: Experimental Workflow for PPARα Ligand Characterization.

Detailed Experimental Protocols

The characterization of novel PPARα ligands involves a series of well-established experimental protocols. Below are detailed methodologies for key assays mentioned in the literature.

Ligand Binding Assay (Intrinsic Tryptophan Fluorescence Quenching)

This assay determines the binding affinity (Kd) of a ligand for PPARα by measuring the quenching of intrinsic tryptophan fluorescence upon ligand binding.

• Materials: Recombinant PPARα protein, ligand of interest (e.g., phytanoyl-CoA), phosphate-buffered saline (PBS).

• Instrumentation: Fluorometer.

• Protocol:

  • A solution of recombinant PPARα in PBS is placed in a quartz cuvette.

  • The intrinsic tryptophan fluorescence is excited at approximately 295 nm, and the emission spectrum is recorded from 300 to 400 nm.

  • The ligand of interest is titrated into the protein solution in small increments.

  • After each addition, the solution is allowed to equilibrate, and the fluorescence emission spectrum is recorded.

  • The decrease in fluorescence intensity at the emission maximum (around 340 nm) is plotted against the ligand concentration.

  • The dissociation constant (Kd) is calculated by fitting the data to a binding isotherm equation.[6]

Luciferase Reporter Gene Assay

This cell-based assay measures the ability of a ligand to activate PPARα-mediated gene transcription.

• Materials: Mammalian cell line (e.g., COS-7, HepG2), expression vector for PPARα, a reporter plasmid containing a PPRE upstream of a luciferase gene, a transfection reagent, cell culture medium, and the ligand of interest.[9][10]

• Instrumentation: Luminometer.

• Protocol:

  • Cells are co-transfected with the PPARα expression vector and the PPRE-luciferase reporter plasmid. A vector expressing Renilla luciferase can be co-transfected for normalization of transfection efficiency.[10]

  • After transfection, cells are treated with various concentrations of the ligand of interest or a vehicle control.

  • Following an incubation period (e.g., 24 hours), the cells are lysed.

  • The luciferase activity in the cell lysates is measured using a luminometer after the addition of a luciferase substrate.

  • The firefly luciferase activity is normalized to the Renilla luciferase activity.

  • The fold activation is calculated relative to the vehicle-treated control cells. The EC50 value (the concentration at which 50% of the maximal response is observed) can be determined from a dose-response curve.

Co-immunoprecipitation (Co-IP) Assay

This assay is used to determine if ligand binding to PPARα promotes the recruitment of co-activator proteins.

• Materials: Liver homogenates or cell lysates, antibody specific to PPARα, protein A/G-agarose beads, lysis buffer, wash buffer, and SDS-PAGE reagents.

• Instrumentation: Western blot imaging system.

• Protocol:

  • Liver homogenates or cell lysates are prepared from tissues or cells treated with the ligand or vehicle.

  • The lysates are pre-cleared with protein A/G-agarose beads.

  • The PPARα-specific antibody is added to the pre-cleared lysate to form an antibody-antigen complex.

  • Protein A/G-agarose beads are added to precipitate the antibody-PPARα complex.

  • The beads are washed several times to remove non-specifically bound proteins.

  • The immunoprecipitated proteins are eluted from the beads and separated by SDS-PAGE.

  • The presence of co-activator proteins is detected by Western blotting using antibodies specific to the co-activators of interest. An increased amount of co-precipitated co-activator in the ligand-treated sample compared to the control indicates ligand-induced cofactor recruitment.[6]

Discussion and Conclusion

The available evidence strongly supports phytanoyl-CoA as a high-affinity endogenous ligand for PPARα.[6][8] Its binding induces conformational changes in the receptor, leading to the recruitment of co-activators and the subsequent activation of target genes involved in lipid metabolism.[6]

While direct experimental data for 13-Methyltricosanoyl-CoA is limited in the public domain, the research on other very-long-chain and branched-chain fatty acyl-CoAs suggests that it would likely also function as a PPARα agonist. The general consensus is that the CoA thioesters of these fatty acids are the active forms that engage the receptor.[6][8] The methyl branching and the long acyl chain are features known to be accommodated by the PPARα ligand-binding pocket.

For researchers in drug development, phytanoyl-CoA serves as a well-characterized natural agonist for benchmarking and mechanistic studies. The investigation of novel, long-chain methylated fatty acyl-CoAs like 13-Methyltricosanoyl-CoA could lead to the discovery of new endogenous signaling molecules or the development of synthetic PPARα modulators with unique properties. Further studies are warranted to directly characterize the binding affinity and transactivation potential of 13-Methyltricosanoyl-CoA to fully understand its role in PPARα signaling and its potential as a therapeutic target.

References

• 1. mdpi.com [mdpi.com]
• 2. Mechanisms Mediating the Regulation of Peroxisomal Fatty Acid Beta-Oxidation by PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Peroxisome proliferator-activated receptors and their ligands: nutritional and clinical implications--a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PPARs and lipid ligands in inflammation and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Construction of a PPARα Reporter Assay System with Drug-Metabolizing Capability [jstage.jst.go.jp]
• 10. researchgate.net [researchgate.net]

Relative quantification of 13-Methyltricosanoyl-CoA across different species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the relative quantification of 13-Methyltricosanoyl-CoA, a specific very-long-chain branched-chain fatty acyl-CoA. Due to the limited direct research on this particular molecule, this guide draws upon established methodologies for analogous compounds, offering a framework for its analysis and understanding its biochemical context.

Comparative Data on Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs

Analyte Class	Species/Sample Type	Concentration Range	Analytical Method	Reference
Very-Long-Chain Fatty Acids (C22:0, C24:0, C26:0)	Human Plasma	1.61 - 3.34 µmol/L (for C26:0 in X-ALD)	GC-MS	[1]
Branched-Chain Fatty Acids (Phytanic Acid)	Human Plasma (Refsum Disease)	Significantly elevated	GC-MS	[1]
Long-Chain Acyl-CoAs (C16-C18)	Rat Liver	2.6 - 12.2% interrun precision	LC-MS/MS	[2]
Long-Chain Acyl-CoAs (C14-C20)	Human Skeletal Muscle	Variable, measured as isotopic enrichment	UPLC/MS/MS	[3]

Note: The concentrations of specific acyl-CoAs are highly dependent on the species, tissue, and metabolic state. The data presented should be considered as a general reference.

Experimental Protocols for Quantification

The quantification of rare, long-chain acyl-CoAs like 13-Methyltricosanoyl-CoA necessitates highly sensitive and specific analytical techniques. The following is a generalized experimental protocol adapted from established methods for similar molecules, primarily utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Protocol: Quantification of Very-Long-Chain Branched-Chain Acyl-CoAs by LC-MS/MS

1. Sample Preparation and Extraction:

• Tissue Homogenization: Homogenize frozen tissue samples in a suitable buffer on ice.

• Acyl-CoA Extraction: Extract acyl-CoAs using a solvent mixture such as acetonitrile/methanol/water (2:2:1 v/v/v)[4]. The extraction should be performed at a cold temperature to minimize degradation.

• Internal Standards: Spike the sample with a suitable internal standard, such as a deuterated or ¹³C-labeled long-chain acyl-CoA (e.g., [U-¹³C]palmitoyl-CoA), to correct for extraction losses and matrix effects[3]. Given the rarity of 13-Methyltricosanoyl-CoA, a custom-synthesized labeled analog would be ideal.

• Solid-Phase Extraction (SPE): Clean up the extract using a C18 SPE cartridge to remove interfering substances[2].

2. LC-MS/MS Analysis:

• Chromatography: Separate the acyl-CoAs using a reversed-phase C18 column with a gradient elution. A mobile phase consisting of an aqueous component with an ion-pairing agent (e.g., ammonium (B1175870) hydroxide) and an organic component (e.g., acetonitrile) is typically used[2].

• Mass Spectrometry:

  • Ionization: Employ positive electrospray ionization (ESI)[2][3].

  • Detection: Use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity[5][6].

  • MRM Transitions: Monitor for specific precursor-to-product ion transitions. For acyl-CoAs, a characteristic neutral loss of 507 Da (corresponding to the adenosine (B11128) 3'-phosphate 5'-diphosphate moiety) is often observed[2]. The specific precursor ion for 13-Methyltricosanoyl-CoA would need to be determined based on its exact mass.

3. Data Analysis:

• Quantify the analyte by comparing the peak area of the endogenous 13-Methyltricosanoyl-CoA to that of the internal standard.

• Generate a calibration curve using a synthetic standard of 13-Methyltricosanoyl-CoA to determine its absolute concentration.

Putative Metabolic Pathway of 13-Methyltricosanoyl-CoA

The precise metabolic pathway for 13-Methyltricosanoyl-CoA is not explicitly detailed in the literature. However, based on the known biosynthesis of very-long-chain fatty acids and branched-chain fatty acids, particularly in organisms like Mycobacterium tuberculosis which are known to produce complex lipids, a putative pathway can be proposed. This pathway involves the elongation of a shorter methyl-branched fatty acyl-CoA precursor.

The diagram below illustrates a hypothetical biosynthetic pathway for 13-Methyltricosanoyl-CoA, starting from propionyl-CoA, which serves as a primer for the synthesis of methyl-branched fatty acids.

Caption: Putative biosynthesis of 13-Methyltricosanoyl-CoA.

Experimental Workflow for Quantification

The following diagram outlines the general workflow for the relative quantification of 13-Methyltricosanoyl-CoA from biological samples.

Caption: Workflow for 13-Methyltricosanoyl-CoA quantification.

Concluding Remarks

The study of 13-Methyltricosanoyl-CoA is an emerging area with significant potential for understanding complex lipid metabolism and its role in various biological processes. While direct quantitative data remains elusive, the methodologies and pathways of related very-long-chain and branched-chain fatty acyl-CoAs provide a robust foundation for future research. The protocols and hypothetical pathways presented in this guide are intended to serve as a starting point for researchers venturing into the analysis of this and other rare lipid molecules. Further investigation is crucial to elucidate the specific roles and abundance of 13-Methyltricosanoyl-CoA across different species and in various pathological conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to Acyl-CoA Profiles in Response to Dietary Changes

For Researchers, Scientists, and Drug Development Professionals

Acyl-Coenzyme A (acyl-CoA) molecules are central players in cellular metabolism, acting as key intermediates in fatty acid metabolism and energy production.[1][2] Their intracellular concentrations and composition, collectively known as the acyl-CoA profile, are dynamically regulated by dietary intake.[2] Understanding how different diets alter these profiles is crucial for research into metabolic diseases such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD), as well as for the development of novel therapeutic interventions.[2] This guide provides a comparative analysis of how high-fat and ketogenic diets impact acyl-CoA profiles, supported by experimental data and detailed methodologies.

High-Fat Diet vs. Standard Diet: Impact on Hepatic Acyl-CoA Profiles

High-fat diets (HFD) are widely used in research to model the metabolic disturbances seen in obesity and related disorders. Studies in mouse models have consistently shown that HFD feeding leads to significant remodeling of the acyl-CoA profile in the liver.[1][3]

Quantitative Data Summary

A study comparing mice fed a standard chow diet (SC; 13% fat) versus a high-fat diet (HF; 60% fat) for 12 weeks revealed significant alterations in the hepatic acyl-CoA pool.[1][3]

Acyl-CoA Species	Change in High-Fat Diet Group	Significance (p-value)	Potential Implication
Propionyl-CoA	Increased	p = 0.01	Altered metabolism of odd-chain fatty acids and certain amino acids.
Malonyl-CoA	Increased	p = 0.01	Inhibition of fatty acid oxidation and promotion of lipogenesis.
C10:3-CoA	Increased	p = 0.0001	Altered metabolism of unsaturated fatty acids.[3]
C16:0-CoA (Palmitoyl-CoA)	Increased	p = 0.008	Increased fatty acid oxidation.[3]
C18:1-CoA (Oleoyl-CoA)	Increased	p = 0.008	Increased fatty acid oxidation.[3]
C18:2-CoA (Linoleoyl-CoA)	Increased	p = 0.01	Increased fatty acid oxidation.[3]
Acetyl-CoA	Suppressed	Significant	Reduced availability for histone acetylation, potentially altering gene expression.[4]

Data sourced from a study on C57Bl/6 mice.[1][3][4]

In contrast, another study observed that after 4 weeks of HFD feeding, acetyl-CoA abundance in the liver was significantly suppressed, while other short-chain acyl-CoAs like propionyl-CoA were also reduced.[4] These seemingly contradictory findings highlight the complexity of metabolic adaptations to diet, which can be influenced by the duration of the dietary intervention and the specific composition of the diet.

Ketogenic Diet: A Drastic Metabolic Shift

The ketogenic diet, characterized by a very low carbohydrate and high-fat composition, forces the body into a state of ketosis, where ketone bodies become a primary energy source.[5] This metabolic switch has profound effects on acyl-CoA profiles, particularly in the liver, the primary site of ketogenesis.[5]

Under ketogenic conditions, the massive influx of fatty acids into the liver leads to a surge in β-oxidation.[6] This results in a significant increase in the production of acetyl-CoA.[6] However, with the depletion of glucose and consequently oxaloacetate, acetyl-CoA cannot efficiently enter the Krebs cycle.[5] The excess acetyl-CoA is then shunted towards the synthesis of ketone bodies.[5][7]

Tissue	Key Acyl-CoA Changes	Metabolic Consequence
Liver	↑↑ Acetyl-CoA	Increased ketogenesis.[5][6]
↑ Long-chain acyl-CoAs	Substrate for β-oxidation.
Muscle	↑ Acetyl-CoA	Utilized for energy in the Krebs cycle.
↑ Ketone Body Utilization	Spares glucose and amino acids.

Studies have shown that a ketogenic diet can rapidly reduce liver fat and improve insulin (B600854) sensitivity in patients with NAFLD.[5][8] This is associated with increased net hydrolysis of liver triglycerides and a marked increase in hepatic acetyl-CoA concentrations, reflecting enhanced β-oxidation.[6]

Experimental Protocols

Accurate quantification of acyl-CoA species is predominantly achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity.[9][10]

Sample Preparation (Mouse Liver Tissue)

• Tissue Collection: Mice are sacrificed, and liver tissue is immediately snap-frozen in liquid nitrogen to quench metabolic activity.[11]

• Extraction: A precise weight of frozen tissue (e.g., 25-50 mg) is homogenized in a cold extraction solvent. A common solvent mixture is 2:1:1 methanol:acetonitrile:water.[11] For improved recovery of a broad range of acyl-CoAs, various solvent systems have been optimized.[12]

• Deproteinization: The homogenate is centrifuged at high speed to pellet proteins and cellular debris.

• Purification: Solid-phase extraction (SPE) is often used to purify and concentrate the acyl-CoAs from the supernatant, removing interfering substances.[13]

LC-MS/MS Analysis

• Chromatographic Separation: The extracted acyl-CoAs are separated using a reversed-phase C18 column.[9][14] A gradient elution with a mobile phase containing a volatile buffer salt (e.g., ammonium (B1175870) acetate) is typically employed.[9]

• Mass Spectrometry Detection: A triple quadrupole mass spectrometer is used for detection in positive electrospray ionization (ESI) mode.[14] Quantification is achieved using selected reaction monitoring (SRM), which provides high specificity.[13][14]

• Quantification: Peak areas are compared to a standard curve generated from authentic acyl-CoA standards. The use of stable isotope-labeled internal standards is crucial for accurate quantification.[9]

Visualizing the Impact

To better understand the processes involved, the following diagrams illustrate the experimental workflow and the central metabolic pathways affected by dietary changes.

Experimental workflow for dietary acyl-CoA profiling.

Dietary influence on hepatic acyl-CoA metabolism.

Conclusion

The analysis of acyl-CoA profiles provides a detailed window into the metabolic state of a cell or tissue. Both high-fat and ketogenic diets induce significant and distinct remodeling of the acyl-CoA pool, particularly in the liver. A high-fat diet tends to increase the levels of various long-chain acyl-CoAs and can have varied effects on acetyl-CoA, reflecting a state of lipid overload and altered energy metabolism.[1][4] A ketogenic diet, on the other hand, dramatically upregulates β-oxidation, leading to a massive increase in acetyl-CoA that is primarily channeled into ketone body production.[5][6]

For researchers and drug development professionals, these diet-induced changes in acyl-CoA profiles are critical. They can serve as biomarkers for metabolic disease progression and as indicators of therapeutic efficacy for drugs targeting metabolic pathways.[2] The methodologies outlined here provide a robust framework for conducting such comparative analyses, ultimately contributing to a deeper understanding of metabolic regulation and the development of effective treatments for metabolic disorders.

References

• 1. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 3. researchgate.net [researchgate.net]
• 4. Impact of a High-fat Diet on Tissue Acyl-CoA and Histone Acetylation Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pnas.org [pnas.org]
• 7. Ketogenic Diet-induced Elevated Cholesterol, Elevated Liver Enzymes and Potential Non-alcoholic Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Inter-laboratory Validation of a 13-Methyltricosanoyl-CoA Quantification Method: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the inter-laboratory validation of a quantitative method for 13-Methyltricosanoyl-CoA, a very-long-chain branched-chain fatty acyl-CoA. Due to the absence of a standardized, publicly available inter-laboratory validated method for this specific analyte, this document outlines a comparative approach. Here, we propose two common methodologies based on liquid chromatography-tandem mass spectrometry (LC-MS/MS) that are frequently utilized for the analysis of similar long-chain and very-long-chain acyl-CoAs.

This guide will detail the experimental protocols for these methods, present expected performance characteristics based on published data for analogous compounds, and provide a workflow for conducting an inter-laboratory comparison.

Metabolic Context of 13-Methyltricosanoyl-CoA

13-Methyltricosanoyl-CoA is a C24 branched-chain fatty acyl-CoA. Due to its structure, specifically the methyl branch, its metabolism is expected to occur primarily through the peroxisomal β-oxidation pathway. This pathway is responsible for the breakdown of very-long-chain fatty acids and branched-chain fatty acids that cannot be directly processed by mitochondrial β-oxidation[1][2][3]. The initial steps of peroxisomal β-oxidation shorten the fatty acyl chain, and the resulting shorter-chain acyl-CoAs can then be further metabolized in the mitochondria[4][5].

Caption: Peroxisomal β-oxidation of a branched-chain fatty acyl-CoA.

Proposed Analytical Methods for Comparison

Two primary LC-MS/MS-based methods are proposed for the quantification of 13-Methyltricosanoyl-CoA. These methods are widely used for the analysis of a broad range of acyl-CoAs and can be adapted for this specific very-long-chain branched-chain species.

• Method A: Direct Quantification by Reversed-Phase LC-MS/MS. This is a common approach that separates acyl-CoAs based on their hydrophobicity.

• Method B: Quantification with Derivatization by LC-MS/MS. This method involves a chemical modification of the acyl-CoA molecule to improve its chromatographic properties and ionization efficiency.

Inter-laboratory Validation Workflow

An inter-laboratory validation study is essential to ensure the reproducibility and reliability of an analytical method across different laboratories. The following workflow is recommended for comparing the chosen methods for 13-Methyltricosanoyl-CoA quantification.

Caption: Workflow for inter-laboratory validation of an analytical method.

Experimental Protocols

Sample Preparation (General)

A consistent sample preparation protocol is crucial for minimizing inter-laboratory variability.

• Tissue Homogenization: Tissues should be homogenized in a suitable buffer on ice.

• Extraction: Acyl-CoAs can be extracted using a solvent mixture such as isopropanol/acetonitrile/water. The use of an internal standard (e.g., a stable isotope-labeled version of the analyte or a close structural analog) is highly recommended.

• Solid-Phase Extraction (SPE): A cleanup step using a reversed-phase SPE cartridge can help to remove interfering substances and concentrate the analytes.

Method A: Direct Quantification by Reversed-Phase LC-MS/MS

This method relies on the direct analysis of the extracted acyl-CoAs.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase A: Water with a volatile additive such as ammonium (B1175870) acetate (B1210297) or formic acid.

  • Mobile Phase B: Acetonitrile or methanol (B129727) with the same additive.

  • Gradient: A gradient elution from a lower to a higher percentage of Mobile Phase B is used to separate the acyl-CoAs.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive mode is commonly used.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for quantification.

    • Precursor Ion [M+H]+: For 13-Methyltricosanoyl-CoA (C45H82N7O17P3S), the theoretical monoisotopic mass is 1117.4916 Da. The protonated precursor ion to monitor would be m/z 1118.4989.

    • Product Ion: A common fragmentation for acyl-CoAs is the neutral loss of the 3'-phospho-ADP moiety (507.0031 Da). Therefore, a characteristic product ion would be observed at m/z 611.4958.

Method B: Quantification with Derivatization by LC-MS/MS

Derivatization can improve chromatographic peak shape and sensitivity. A common approach is the methylation of the phosphate (B84403) groups.

• Derivatization Step: After extraction, the sample is treated with a methylating agent (e.g., trimethylsilyldiazomethane) to convert the phosphate groups to their methyl esters.

• Liquid Chromatography (LC):

  • The chromatographic conditions are similar to Method A, but the derivatization may alter the retention behavior of the analyte.

• Mass Spectrometry (MS):

  • Ionization: ESI in positive mode.

  • Detection: MRM.

    • Precursor Ion [M+H]+: The mass of the derivatized 13-Methyltricosanoyl-CoA will be increased by the addition of methyl groups. The exact mass will depend on the number of methyl groups added.

    • Product Ion: The fragmentation pattern will be different from the underivatized molecule and needs to be determined experimentally.

Data Presentation and Comparison

The performance of each method should be evaluated in each laboratory before the inter-laboratory comparison. The following tables summarize the expected performance characteristics based on published data for similar long-chain acyl-CoAs.

Table 1: Single-Laboratory Validation Performance (Expected)

Parameter	Method A (Direct)	Method B (Derivatization)	Acceptance Criteria
Linearity (r²)	> 0.99	> 0.99	≥ 0.99
Accuracy (% Bias)	± 15%	± 15%	Within ± 15%
Precision (% CV)	< 15%	< 15%	≤ 15%
Lower Limit of Quantification (LLOQ)	Analyte dependent	Potentially lower than Method A	To be determined
Recovery (%)	> 80%	> 80%	Consistent and reproducible

Table 2: Inter-laboratory Comparison (Hypothetical Data)

QC Level	Laboratory 1 (ng/mL)	Laboratory 2 (ng/mL)	Laboratory 3 (ng/mL)	Mean (ng/mL)	Inter-lab CV (%)
Low QC	10.5	9.8	11.2	10.5	6.7%
Mid QC	52.1	48.9	55.0	52.0	5.9%
High QC	185.6	179.2	192.3	185.7	3.5%

For a successful inter-laboratory validation, the coefficient of variation (CV) between the laboratories should ideally be within 15-20%.

Conclusion and Recommendations

Both direct LC-MS/MS and derivatization-based methods are viable options for the quantification of 13-Methyltricosanoyl-CoA. Method A is simpler and faster, while Method B may offer improved sensitivity and chromatographic performance.

The choice of method will depend on the specific requirements of the study, including the required sensitivity and the complexity of the sample matrix. A thorough single-laboratory validation followed by a rigorous inter-laboratory comparison, as outlined in this guide, is essential to establish a robust and reliable method for the quantification of 13-Methyltricosanoyl-CoA that can be confidently deployed across multiple research sites.

References

• 1. Oxidation of Branched-Chain Fatty Acids | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PathWhiz [smpdb.ca]
• 3. PEROXISOMAL β-OXIDATION AND PEROXISOME PROLIFERATOR–ACTIVATED RECEPTOR α: An Adaptive Metabolic System | Annual Reviews [annualreviews.org]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. Beta oxidation - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Navigating the Disposal of 13-Methyltricosanoyl-CoA: A Guide for Laboratory Professionals

Core Principles of Chemical Waste Management

The overriding principle for handling laboratory waste is the formulation of a disposal plan before any experimental work begins.[1] This proactive approach ensures that all state and federal regulatory requirements are met and prevents unforeseen complications.[1] The management of laboratory waste follows a hierarchical strategy:

• Pollution Prevention and Source Reduction: Minimize waste generation at the source.

• Reuse or Redistribution: If possible, share or find alternative uses for unwanted materials.[1]

• Treatment, Reclamation, and Recycling: Recover and reuse chemicals from waste streams where feasible.[1]

• Disposal: The final step, carried out through incineration, treatment, or land burial.[1]

Immediate Safety and Handling

When handling 13-Methyltricosanoyl-CoA and other long-chain fatty acyl-CoAs, standard laboratory safety precautions should be strictly followed. This includes wearing appropriate personal protective equipment (PPE) such as gloves, and eye protection, and working in a well-ventilated area to avoid inhalation.[2] In case of skin contact, the affected area should be rinsed with water.

Disposal Procedures for 13-Methyltricosanoyl-CoA

Due to the lack of a specific Safety Data Sheet (SDS) for 13-Methyltricosanoyl-CoA, it should be treated as hazardous chemical waste. The following step-by-step guide outlines the recommended disposal procedure:

• Segregation: Do not mix 13-Methyltricosanoyl-CoA waste with other waste streams.[1] It is crucial to keep different types of chemical waste separate to avoid potentially reactive mixtures.[3] Specifically, aqueous waste should be collected separately from organic solvent waste.[1]

• Containment: Whenever possible, store the waste in its original container, ensuring the label is intact and legible.[1] If the original container is not available, use a dependable container that is compatible with the chemical's properties.[1][4] The container must be kept securely closed except when adding waste.[1]

• Labeling: The waste container must be clearly labeled as "Hazardous Waste." The label should include the full chemical name ("13-Methyltricosanoyl-CoA"), its hazards (e.g., flammable, toxic, corrosive - if known), and the date the container became full.[3] For chemical mixtures, the composition and percentage of each component must be listed.[3]

• Storage: Store the labeled waste container in a designated "Satellite Accumulation Area" (SAA) within the laboratory.[3] This area should be inspected weekly for any signs of leakage.[3] Incompatible materials should be physically separated within the SAA.[1][3]

• Disposal: Engage a certified hazardous waste disposal service for the final removal and disposal of the waste.[5] These services can provide a "lab pack," which involves placing smaller containers of laboratory waste into a larger drum for safe transportation and disposal in accordance with all federal and state guidelines.[5] Under no circumstances should 13-Methyltricosanoyl-CoA or other water-immiscible substances be disposed of down the drain. [1][3]

Quantitative Data Summary

Due to the absence of a specific SDS for 13-Methyltricosanoyl-CoA, quantitative data regarding its physical and chemical properties are not available. The following table presents general information for long-chain fatty acyl-CoAs.

Property	Value/Information	Source
Synonyms	13-Methyltricosanoyl-coenzyme A	[6][7]
Chemical Class	Coenzyme A Derivative	[6][7]
General Handling	Handle with gloves. Avoid skin and eye contact.
Disposal Method	Treat as hazardous chemical waste. Dispose of in accordance with national and local regulations.
Container	Leave in original container or use a compatible, properly labeled waste container.	[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 13-Methyltricosanoyl-CoA.

References

• 1. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. carlroth.com [carlroth.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. Laboratory waste | Staff Portal [staff.ki.se]
• 5. Waste Disposal in Laboratory - Environmental Marketing Services [emsllcusa.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. alfachemic.com [alfachemic.com]

Essential Safety and Operational Guide for Handling 13-Methyltricosanoyl-CoA

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with 13-Methyltricosanoyl-CoA. The following procedures are designed to ensure a safe laboratory environment and proper handling and disposal of this long-chain fatty acyl-CoA.

Hazard Identification and Risk Assessment

Potential Hazards:

• Inhalation: May cause respiratory tract irritation.

• Skin Contact: May cause skin irritation upon prolonged or repeated contact.

• Eye Contact: May cause eye irritation.

• Ingestion: May be harmful if swallowed.

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure when handling 13-Methyltricosanoyl-CoA.[2][3] The recommended PPE is detailed in the table below.

PPE Category	Equipment Specification	Rationale
Eye and Face Protection	Chemical splash goggles.	Protects against splashes.
Respiratory Protection	Not typically required for small quantities in a well-ventilated area. Use a NIOSH-approved respirator if dusts or aerosols are generated.[4]	Protects against inhalation of airborne particles.
Skin and Body Protection	Standard laboratory coat.	Prevents skin contact with the chemical.
Hand Protection	Nitrile or latex gloves. Gloves must be inspected prior to use.[1]	Provides resistance to chemical exposure.
Foot Protection	Closed-toe shoes.	Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for minimizing risks.

• Preparation:

  • Ensure all work is conducted in a well-ventilated laboratory or a chemical fume hood.[5]

  • Verify that an eyewash station and safety shower are readily accessible.

  • Have appropriate spill cleanup materials, such as absorbent pads, readily available.

• Handling:

  • Avoid direct contact with the substance.

  • Prevent the formation of dust and aerosols.

  • Weigh and handle the solid material in a designated area.

  • If creating solutions, add the solid to the solvent slowly to avoid splashing.

• Storage:

  • Store in a tightly sealed container in a cool, dry place, away from light.[6]

Emergency Procedures

In the event of an exposure or spill, follow these procedures:

Incident	First Aid and Emergency Response
Inhalation	Move the affected person to fresh air. If breathing is difficult, seek medical attention.[1]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.[1]
Eye Contact	Rinse eyes thoroughly with plenty of water for at least 15 minutes, also under the eyelids. If irritation persists, consult a physician.[1]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek medical advice.[1]
Spill	For small spills, carefully sweep up the solid material and place it in a sealed container for disposal. Clean the spill area with a suitable solvent. For large spills, evacuate the area and follow institutional emergency procedures.

Disposal Plan

• Waste Collection:

  • Collect all waste material, including contaminated PPE and cleaning materials, in a designated and properly labeled hazardous waste container.

• Storage and Disposal:

  • Store waste containers in a cool, dry, well-ventilated area, away from incompatible materials.

  • Dispose of chemical waste in accordance with all applicable federal, state, and local regulations. Do not let the product enter drains.

Metabolic Pathway of Long-Chain Fatty Acyl-CoA

Long-chain fatty acyl-CoAs, such as 13-Methyltricosanoyl-CoA, are key intermediates in cellular metabolism.[7] They are activated from free fatty acids and then transported into the mitochondria for beta-oxidation to produce energy.[7][8][9]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Protective Equipment - American Chemistry Council [americanchemistry.com]
• 3. sams-solutions.com [sams-solutions.com]
• 4. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 5. benchchem.com [benchchem.com]
• 6. alfachemic.com [alfachemic.com]
• 7. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medschool.lsuhsc.edu [medschool.lsuhsc.edu]
• 9. youtube.com [youtube.com]